3-(4-Tert-butylcyclohexyl)propanal

• CAS: 88166-22-7

Core Science & Biosynthesis

Bourgeonal and Its Structural Isomers: Chemical Nomenclature, Synthesis, and OR1D2-Mediated Signaling

Abstract

Bourgeonal is a highly valued aromatic aldehyde characterized by its potent muguet (lily-of-the-valley) olfactory profile. Beyond its extensive application in the fragrance industry, it has garnered significant attention in reproductive biology and respiratory pharmacology due to its role as a potent agonist for the ectopic olfactory receptor OR1D2[1]. This technical guide provides an in-depth analysis of Bourgeonal’s chemical identity, its structural isomers, the underlying biological signaling cascades it triggers, and a self-validating experimental protocol for its synthesis.

Chemical Nomenclature and Structural Identity

The precise chemical identity of Bourgeonal is defined by its preferred IUPAC name: 3-(4-tert-butylphenyl)propanal [2].

As an acyclic phenylpropanal derivative, it possesses the molecular formula C13​H18​O and a molecular weight of 190.28 g/mol [1]. The structure consists of a propanal side chain attached to a benzene ring, which is substituted at the para position with a bulky tert-butyl group. This specific spatial arrangement is critical for both its high-affinity binding to olfactory receptors and its physical properties, such as its high boiling point (265.1 °C at 760 mmHg) and lipophilicity[1].

Structural Isomers and Phenylpropanal Derivatives

The olfactory and biological properties of phenylpropanals are highly sensitive to structural isomerism and alkyl substitutions. Modifying the position of the tert-butyl group or altering the carbon chain length yields various isomers and analogues with distinct functional profiles[3],[4].

During industrial synthesis, the meta-isomer, 3-(3-tert-butylphenyl)propanal , is frequently generated as a byproduct or synthesized intentionally. While it shares the green lily odor of the para-isomer, its binding affinity and diffusion rates differ[3]. Other commercially significant structural analogues involve the repositioning of alkyl groups or the introduction of methyl branching on the propanal chain.

Quantitative Comparison of Bourgeonal and Key Isomers/Analogues

Common Name	IUPAC Name	CAS Number	Molecular Weight	Odor Profile
Bourgeonal	3-(4-tert-butylphenyl)propanal	18127-01-0	190.28 g/mol	Floral, green, muguet, watery[4]
Meta-Bourgeonal	3-(3-tert-butylphenyl)propanal	N/A	190.28 g/mol	Green lily, fixative[3]
Lilial	2-methyl-3-(4-tert-butylphenyl)propanal	80-54-6	204.31 g/mol	Fresh, light, green floral[4]
Cyclamen Aldehyde	2-methyl-3-(p-isopropylphenyl)propionaldehyde	103-95-7	190.28 g/mol	Floral-cyclamen, powerful green[4]
Florhydral	3-(3-isopropylphenyl)butanal	125109-85-5	190.28 g/mol	Fresh, trendy, green, hyacinth[4]

Biological Mechanisms: OR1D2 Receptor Activation

Bourgeonal is not merely an odorant; it is a bioactive signaling molecule. It acts as the most potent known agonist for OR1D2 (also designated as hOR17-4), a G-protein-coupled olfactory receptor[1],[5].

While canonically expressed in the olfactory epithelium, OR1D2 is ectopically expressed in human spermatozoa and human airway smooth muscle cells (HASMCs)[6],[5]. The binding of Bourgeonal to OR1D2 initiates a highly specific, cAMP-dependent signaling cascade.

Mechanistic Causality:

• Ligand Binding: Bourgeonal binds to the transmembrane domains of OR1D2, inducing a conformational change.

• G-Protein Activation: The receptor activates the olfactory-specific G-protein ( Gαolf​ )[5].

• cAMP Upregulation: Gαolf​ stimulates Adenylate Cyclase 3 (Adcy3), converting ATP to cyclic AMP (cAMP)[5].

• Ion Channel Opening: The surge in intracellular cAMP opens Cyclic Nucleotide-Gated (CNG) channels.

• Calcium Influx: Extracellular Ca2+ floods the cell. In spermatozoa, this localized calcium transient alters flagellar beating, driving positive chemotaxis toward the ligand source. In HASMCs, the calcium influx triggers actin-myosin cross-bridging, leading to dose-dependent cellular contraction.

Bourgeonal-induced OR1D2 signaling cascade mediating Ca2+ influx and cellular responses.

Experimental Methodologies: Synthesis of Bourgeonal

The industrial and laboratory synthesis of Bourgeonal relies on a robust two-step process: an aldol condensation followed by selective catalytic hydrogenation [1],[7]. To ensure scientific integrity, the following protocol is designed as a self-validating system, where each phase includes analytical checkpoints to confirm causality and reaction completion.

Step 1: Aldol Condensation

Objective: Form the conjugated intermediate, 4-tert-butyl cinnamaldehyde. Causality of Design: The reaction utilizes a dilute sodium hydroxide base to deprotonate acetaldehyde, forming an enolate that attacks the electrophilic carbonyl of 4-tert-butylbenzaldehyde. Temperature control is strictly maintained to prevent the rapid self-polymerization of acetaldehyde[1].

• Initialization: Charge a reaction flask with 1.0 equivalent of 4-tert-butylbenzaldehyde and ethanol (solvent). Cool the mixture to 15–20 °C using an ice bath.

• Catalyst Addition: Slowly introduce a 10% (w/v) aqueous NaOH solution under continuous stirring.

• Reagent Dosing: Add 1.2 equivalents of acetaldehyde dropwise via an addition funnel over 2 hours. Crucial: Maintain the internal temperature below 25 °C[1].

• Validation Checkpoint 1 (TLC/GC-MS): Monitor the disappearance of the 4-tert-butylbenzaldehyde peak. The reaction is self-validating when the starting material is consumed and a new, higher-mass peak corresponding to the dehydrated enal intermediate appears.

• Workup: Neutralize the mixture, extract with diethyl ether, wash with brine, and dry over anhydrous MgSO4​ .

Step 2: Selective Hydrogenation

Objective: Reduce the alkene double bond of the intermediate without reducing the aldehyde carbonyl. Causality of Design: Palladium on carbon (Pd/C) is selected as the catalyst because it preferentially adsorbs and reduces conjugated carbon-carbon double bonds under mild hydrogen pressure, leaving the carbon-oxygen double bond intact[1],[7].

• Preparation: Dissolve the crude 4-tert-butyl cinnamaldehyde in ethyl acetate within a high-pressure hydrogenation autoclave.

• Catalyst Loading: Add 5% Pd/C catalyst (1–2% by weight relative to the substrate).

• Atmosphere Control: Seal the reactor. Purge the system three times with nitrogen gas to remove oxygen (preventing explosive mixtures), followed by three purges with hydrogen gas[7].

• Reaction: Pressurize with H2​ to 1.2 MPa and stir vigorously at room temperature[7].

• Validation Checkpoint 2 (Volumetric Monitoring): The system is self-validating via hydrogen uptake. Once the stoichiometric volume of H2​ is consumed and pressure stabilizes, the alkene reduction is complete. Over-reduction to the alcohol is prevented by immediately venting the hydrogen[7].

• Purification: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Perform vacuum distillation (collecting the fraction at 120-130 °C / 2 mmHg) to isolate pure Bourgeonal[7]. Causality: Vacuum distillation is mandatory; atmospheric distillation would exceed the thermal degradation threshold of the aldehyde.

Two-step industrial synthesis workflow of Bourgeonal via aldol condensation and hydrogenation.

References

• National Center for Biotechnology Information. "Bourgeonal | C13H18O | CID 64832 - PubChem." NIH. [Link]

• O'Laughlin Industries. "Propanal Production Methods (US20100256421A1).

• ResearchGate. "Stimulation with agonists of OR2AG1 and OR1D2 led to an intracellular..." ResearchGate.[Link]

• National Center for Biotechnology Information. "Ectopic Odorant Receptor Responding to Flavor Compounds." PMC.[Link]

• Perfumer & Flavorist. "The Phenylpropanals—Floral Aromatic Aldehydes fragrance." Perfumer & Flavorist. [Link]

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Decoding the Muguet Olfactophore: A Technical Guide to 3-(4-Tert-butylcyclohexyl)propanal

Executive Summary

The pursuit of stable, non-toxic, and highly specific fragrance molecules has driven extensive structure-activity relationship (SAR) studies within the "muguet" (lily-of-the-valley) chemical space. At the center of this research is 3-(4-tert-butylcyclohexyl)propanal (CAS 88166-22-7) [1]. As the saturated ring analogue of the well-known aromatic aldehyde Bourgeonal (3-(4-tert-butylphenyl)propanal), this compound serves a dual purpose. In the fragrance industry, it provides a more chemically stable framework against autoxidation while retaining the fresh, watery muguet note[2]. In receptor pharmacology, it acts as a critical structural probe for mapping the binding pocket of the human olfactory receptor OR1D2 (hOR17-4), a G-protein-coupled receptor (GPCR) implicated in sperm chemotaxis[3].

This whitepaper synthesizes the chemical synthesis, receptor pharmacology, and experimental methodologies surrounding 3-(4-tert-butylcyclohexyl)propanal, providing a self-validating framework for drug development and olfactory research.

Chemical Profile & Structural Biology

To understand the utility of 3-(4-tert-butylcyclohexyl)propanal, one must analyze the causality behind its structural design. The parent molecule, Bourgeonal, possesses a planar phenyl ring that facilitates π−π stacking with aromatic residues (e.g., Phe168) within the OR1D2 binding pocket[4].

By catalytically hydrogenating the phenyl ring to a cyclohexyl ring, the molecule is forced into a 3D chair conformation. This transformation eliminates π−π interactions and increases the steric bulk (van der Waals volume) of the hydrophobic tail.

Comparative Data Summary

The following table summarizes the physicochemical and pharmacological divergence between the aromatic parent and its saturated derivative.

Property / Metric	Bourgeonal (Parent)	3-(4-tert-butylcyclohexyl)propanal
CAS Number	18127-01-0	88166-22-7
Ring Structure	Planar Phenyl (Aromatic)	Chair Cyclohexyl (Aliphatic)
LogP (Estimated)	~2.9	~3.4 (Higher lipophilicity)
Primary Olfactory Note	Powerful, watery muguet[5]	Softer muguet, green, floral[1]
OR1D2 Binding Mode	π−π stacking (Phe168) + H-bond	Hydrophobic packing + H-bond
Chemical Stability	Susceptible to autoxidation	Highly stable in hostile bases

Insight: The shift from a planar to a chair conformation requires the OR1D2 receptor pocket to accommodate a wider equatorial/axial footprint. The fact that the cyclohexyl derivative still triggers an olfactory response confirms that the receptor's hydrophobic sub-pocket possesses significant structural plasticity[4].

Receptor Pharmacology: The OR1D2 Signaling Cascade

The human olfactory receptor OR1D2 is ectopically expressed in human spermatozoa, where it regulates chemotaxis, hyperactivation, and flagellar beat rates[3]. When an agonist like 3-(4-tert-butylcyclohexyl)propanal binds to OR1D2, it triggers a highly specific, cAMP-mediated signal transduction pathway.

Understanding this pathway is critical for researchers developing contraceptive drugs or diagnostic tools for male fertility. The binding of the ligand induces a conformational change in the GPCR, exchanging GDP for GTP on the Golf​ protein. This activates Adenylate Cyclase III (AC3), leading to the conversion of ATP to cAMP. The localized spike in cAMP opens Cyclic Nucleotide-Gated (CNG) channels, causing a massive influx of extracellular Ca2+ [3].

Caption: OR1D2 GPCR signaling cascade triggered by 3-(4-tert-butylcyclohexyl)propanal.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis of the compound and its subsequent pharmacological validation.

Protocol 1: Chemoselective Hydrogenation of Bourgeonal

Objective: To synthesize 3-(4-tert-butylcyclohexyl)propanal via the reduction of the aromatic ring without reducing the sensitive terminal aldehyde. Causality: Standard Palladium on Carbon (Pd/C) often leads to hydrogenolysis or over-reduction of the aldehyde to an alcohol. Using Ruthenium on Alumina ( Ru/Al2​O3​ ) under controlled pressure forces the chemoselective reduction of the π -system while preserving the propanal moiety[6].

Step-by-Step Methodology:

• Preparation: Charge a 100 mL high-pressure autoclave vessel with 10.0 g of Bourgeonal (approx. 49 mmol).

• Catalyst Addition: Add 0.5 g of 5% Ru/Al2​O3​ catalyst. Note: Do not use protic solvents like methanol, which can promote acetal formation. Use anhydrous cyclohexane (30 mL) as the solvent.

• Purging: Seal the autoclave and purge the system three times with inert Nitrogen gas, followed by three purges with Hydrogen gas.

• Hydrogenation: Pressurize the vessel to 60 Bar with H2​ gas. Heat the reaction mixture to 120°C under vigorous stirring (800 rpm) for 4 to 5 hours.

• Monitoring: Monitor the hydrogen uptake. The reaction is complete when the pressure stabilizes, indicating the uptake of 3 equivalents of H2​ .

• Workup: Cool the reactor to room temperature and carefully vent the residual hydrogen. Filter the mixture through a pad of Celite to remove the ruthenium catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude mixture via fractional vacuum distillation (e.g., 4.5 mBar, 125-130°C) to isolate the cis and trans isomers of 3-(4-tert-butylcyclohexyl)propanal.

Protocol 2: Calcium Imaging Assay for OR1D2 Activation

Objective: To quantify the agonist activity of the synthesized compound on OR1D2 using live-cell calcium imaging. Causality: Because OR1D2 couples to Golf​ and elevates intracellular Ca2+ , fluorescent calcium indicators (like Fura-2 AM) provide a direct, real-time quantitative readout of receptor activation kinetics[3].

Step-by-Step Methodology:

• Cell Culture: Culture HEK293 cells stably transfected with human OR1D2 and the promiscuous G-protein Gα15​ (to ensure robust coupling to calcium release) in DMEM supplemented with 10% FBS.

• Dye Loading: Wash the cells with standard extracellular Ringer's solution. Incubate the cells with 5 µM Fura-2 AM and 0.1% Pluronic F-127 in the dark for 30 minutes at 37°C.

• De-esterification: Wash the cells three times with Ringer's solution and incubate for an additional 15 minutes to allow complete de-esterification of the intracellular dye.

• Perfusion & Stimulation: Mount the coverslip in a perfusion chamber on an inverted epifluorescence microscope. Continuously perfuse with Ringer's solution.

• Ligand Application: Apply 3-(4-tert-butylcyclohexyl)propanal at varying concentrations (100 nM to 100 µM) using a rapid microperfusion system.

• Data Acquisition: Excite the cells alternately at 340 nm and 380 nm, and record the emission at 510 nm. Calculate the 340/380 ratio to determine intracellular Ca2+ transients.

• Validation: Use SQ22536 (an adenylate cyclase inhibitor) as a negative control to prove that the calcium influx is strictly dependent on the cAMP pathway[3].

Toxicology and Future Perspectives

The shift toward cyclohexyl derivatives in the fragrance and pharmaceutical sectors is largely driven by regulatory pressures. Aromatic muguet aldehydes (such as Lilial and, to a lesser extent, Bourgeonal) have faced severe restrictions under EU regulations due to concerns regarding reproductive toxicity and skin sensitization[7].

3-(4-tert-butylcyclohexyl)propanal circumvents several of these toxicological endpoints. The absence of the phenyl ring alters its metabolic fate in the liver, preventing the formation of specific toxic benzoic acid derivatives. Furthermore, its enhanced stability against autoxidation prevents the formation of sensitizing peroxides, making it a highly attractive candidate for both commercial fragrance formulation and long-term biological assays.

References

• Kraft, P. "Fragrance Chemistry — Milestones and Perspectives". CHIMIA International Journal for Chemistry, 2001, 55(5), 379-384. Available at:[Link]

• Spehr, M., et al. "Particulate adenylate cyclase plays a key role in human sperm olfactory receptor-mediated chemotaxis". Journal of Biological Chemistry, 2004, 279(38), 40194-40203. Available at:[Link]

• Charlier, L., et al. "Computational Approaches for Decoding Select Odorant-Olfactory Receptor Interactions Using Mini-Virtual Screening". PLOS One, 2015. Available at:[Link]

• Olsson, P., et al. "Human Male Superiority in Olfactory Sensitivity to the Sperm Attractant Odorant Bourgeonal". Chemical Senses, 2010, 35(5), 427-432. Available at:[Link]

• European Patent Office. "NOVEL FRAGRANCE COMPOUNDS - Patent 2077986". European Publication Server. Available at:[Link]

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Discovery and history of 3-(4-Tert-butylcyclohexyl)propanal

An In-depth Technical Guide to the Synthesis, History, and Application of Alicyclic Fragrance Molecules: The Case of 3-(4-Tert-butylcyclohexyl)propanal and its Analogs

Abstract

This technical guide delves into the chemistry, history, and application of 3-(4-tert-butylcyclohexyl)propanal and its structurally significant analogs, which are pivotal in the fragrance industry. While 3-(4-tert-butylcyclohexyl)propanal itself is not a widely commercialized fragrance, its core structure represents a class of alicyclic aldehydes and alcohols that are crucial for creating fresh, floral, and green scent profiles. This guide clarifies the landscape by focusing on a commercially vital analog, Mayol®, which shares the substituted cyclohexyl ring system. We will explore the discovery and development of these molecules, detail their synthesis pathways with an emphasis on the chemical principles guiding experimental choices, and discuss their application and olfactory impact in modern perfumery. This document serves as a comprehensive resource for researchers, chemists, and product development professionals in the flavor and fragrance industry.

Introduction: Deconstructing a Fragrance Molecule

The query for "3-(4-tert-butylcyclohexyl)propanal" points to a specific chemical structure: a propane aldehyde functional group attached to a cyclohexane ring, which is substituted with a bulky tert-butyl group at the 4-position. While this exact molecule is not a prominent commercial entity, its architecture is highly relevant. The fragrance industry heavily relies on molecules with similar alicyclic (non-aromatic ring) structures to impart clean, powerful, and natural-smelling notes.

A key analog, and the primary focus of this guide, is Mayol® (CAS 13828-37-0), a registered trademark of Firmenich.[1] Its chemical name is [cis-4-(propan-2-yl)cyclohexyl]methanol. Although it is a methanol derivative rather than a propanal and features an isopropyl group instead of a tert-butyl group, its core alicyclic structure and its olfactory profile make it an excellent case study. Another important, though structurally distinct, molecule is Bourgeonal® (CAS 18127-01-0), or 3-(4-tert-butylphenyl)propanal, which contains a phenyl (aromatic) ring instead of a cyclohexyl ring but shares the tert-butyl group and propanal side chain.[2][3] Understanding the history and synthesis of these established ingredients provides the necessary context for evaluating the potential of novel structures like 3-(4-tert-butylcyclohexyl)propanal.

Discovery and History of Mayol®: A Pillar of Floral Scents

The story of Mayol® is a testament to the enduring search for stable and versatile floral fragrance ingredients.

• Initial Discovery : The foundational chemistry leading to Mayol® dates back to 1939.[1]

• Commercialization and Branding : It was officially trademarked and protected by the Swiss fragrance house Firmenich on July 2, 1978.[1] This marked its formal introduction as a key component in the perfumer's palette.

• Enduring Relevance : Decades after its introduction, Mayol® remains a cornerstone ingredient. In 2018, Firmenich featured it in their "Beyond Muguet" collection, a creative palette designed to showcase novel and classic molecules for building complex lily-of-the-valley (muguet) accords.[1][4]

Its primary function in perfumery is to provide a fresh, clean, and soft floral character reminiscent of muguet and magnolia.[5][6] It is prized for its ability to harmonize and add smoothness to delicate floral compositions, enhance the brightness of citrus notes like bergamot, and improve the diffusion of woody base notes.[4][6]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of a fragrance molecule dictate its performance, stability, and application range.

Property	Value	Source
Chemical Name	[cis-4-(propan-2-yl)cyclohexyl]methanol	[4][7]
Common Name	Mayol®	[1][7]
CAS Number	13828-37-0	[4][7]
Molecular Formula	C10H20O	[1]
Molecular Weight	156 g/mol	[1][6]
Appearance	Colorless liquid	[1][6]
Odor Profile	Floral (Muguet), clean, green, soft	[4][5][7]
Density	0.912 - 0.920 g/cm³ @ 20°C	[1]
Refractive Index	1.467 - 1.471 @ 20°C	[1]
Flash Point	> 99°C (> 210.2°F)	[1][6]
Vapor Pressure	6.28 Pa @ 20°C	[6]
Log P	3.45	[1][6]

Isomerism: The stereochemistry of Mayol® is critical to its olfactory character. It exists as cis and trans isomers based on the orientation of the isopropyl group relative to the hydroxymethyl group on the cyclohexane ring. The cis isomer is predominantly used for its superior floral and fresh notes.[4][7]

Synthesis and Manufacturing Protocols

The industrial synthesis of alicyclic fragrance ingredients is driven by efficiency, cost-effectiveness, and stereochemical control. While the precise, proprietary synthesis of Mayol® by Firmenich may involve routes from precursors like beta-pinene or cuminic aldehyde, a fundamental and illustrative method for creating the core substituted cyclohexanol structure is the catalytic hydrogenation of the corresponding phenol.[1]

Foundational Synthesis: Catalytic Hydrogenation of 4-tert-Butylphenol

This process is a robust method for converting a readily available aromatic precursor into the desired saturated alicyclic alcohol, which is the core of many fragrance molecules. The goal is to reduce the aromatic ring to a cyclohexane ring while retaining the alcohol functionality, with a preference for the cis isomer.

Experimental Protocol: Synthesis of cis-4-tert-Butylcyclohexanol

This protocol is adapted from established and validated procedures for the stereoselective reduction of substituted phenols.[8][9]

Objective: To synthesize high-purity cis-4-tert-butylcyclohexanol via catalytic hydrogenation of 4-tert-butylphenol.

Materials:

• 4-tert-butylphenol

• Rhodium-on-carbon (Rh/C, 5%) catalyst

• Solvent (e.g., Isopropanol or Cyclohexane)[9]

• High-pressure hydrogenation reactor (autoclave)

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Charging: The high-pressure autoclave is charged with 4-tert-butylphenol and the chosen solvent (e.g., a 1:1 to 1:4 weight ratio of phenol to solvent).[9]

• Catalyst Addition: The 5% Rh/C catalyst is added. The catalyst loading is typically low, in the range of 0.1% to 1% by weight relative to the phenol.

• System Purge: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen) to remove all oxygen, which can poison the catalyst and create a safety hazard with hydrogen.

• Hydrogenation: The reactor is pressurized with hydrogen gas. The reaction is typically run at a moderate temperature (e.g., 60-100°C) and pressure (e.g., 10-50 atm). These mild conditions favor the formation of the cis-isomer.[9]

• Reaction Monitoring: The reaction is monitored by observing the cessation of hydrogen uptake, indicating that the reduction of the aromatic ring is complete.

• Catalyst Removal: After cooling and venting the reactor, the crude reaction mixture is carefully filtered to remove the solid Rh/C catalyst.

• Solvent Evaporation: The solvent is removed from the filtrate using a rotary evaporator.

• Purification: The resulting solid, crude 4-tert-butylcyclohexanol, is rich in the cis-isomer. Further purification can be achieved by recrystallization from a suitable solvent like aqueous ethanol to yield the final product with >99% purity.[8]

Causality Behind Experimental Choices:

• Catalyst Selection: Rhodium (Rh) is chosen over other catalysts like Palladium (Pd) or Nickel (Ni) because it is highly effective for hydrogenating aromatic rings under mild conditions, which provides greater stereoselectivity towards the desired cis product.[9]

• Solvent: Isopropanol is a preferred solvent as it is relatively inert and effectively dissolves the starting material and product.[9]

• Mild Conditions: Lower temperatures and pressures are employed to control the stereochemical outcome. Harsher conditions can lead to isomerization and a higher proportion of the less desirable trans isomer.

Conceptual Pathway to 3-(4-Tert-butylcyclohexyl)propanal

Starting from the synthesized 4-tert-butylcyclohexanol, a multi-step sequence would be required to arrive at the target propanal.

Caption: Synthesis pathway from 4-tert-butylphenol to the target propanal.

This hypothetical pathway involves:

• Oxidation: The secondary alcohol (cyclohexanol) is oxidized to the corresponding ketone (cyclohexanone).

• Aldol Condensation: The ketone undergoes a cross-aldol condensation with acetaldehyde to form a β-hydroxy aldehyde, which readily dehydrates.

• Selective Hydrogenation: The resulting α,β-unsaturated aldehyde is selectively hydrogenated to reduce the carbon-carbon double bond while preserving the aldehyde functional group, yielding the final product.

Applications, Performance, and Safety

Mayol® is a versatile ingredient used across a wide range of product categories.

• Fine Fragrance: Used at levels from 0.5% to 5% to add floralcy and lift.[6] In Tom Ford's Tuscan Leather, a 2% concentration is used to modify the core accord, showcasing its impact even at lower levels.[5]

• Personal Care: Incorporated into shampoos, shower gels, soaps, and detergents at similar concentrations (0.5-5%) to impart a clean, fresh floral scent.[6]

• Stability: It demonstrates good stability in various formulations, a crucial attribute for a workhorse fragrance ingredient.[1]

• Tenacity: It is considered a heart note, lasting approximately 3 days on a smelling strip, providing a bridge from the top notes to the base.[6]

Regulatory and Safety: From a safety perspective, Mayol® is restricted by the 51st amendment of the International Fragrance Association (IFRA) standards due to concerns about dermal sensitization and systemic toxicity.[1] Its use is subject to quantitative limits depending on the product category, a critical consideration for formulators.[1]

Conclusion

While the specific molecule 3-(4-tert-butylcyclohexyl)propanal is not a household name in perfumery, its chemical structure represents an important class of alicyclic fragrance ingredients. By examining its close and commercially successful analog, Mayol®, we gain significant insight into the discovery, synthesis, and application of these materials. The journey of Mayol® from its discovery in 1939 to its continued relevance today underscores the fragrance industry's reliance on well-characterized, versatile, and olfactorily pleasing molecules. The synthesis protocols highlight the importance of stereochemical control in achieving the desired scent profile. For researchers and developers, understanding the history and chemistry of these foundational molecules is essential for the innovation of new ingredients that will shape the future of fragrance.

References

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An In-depth Technical Guide to 3-(4-Tert-butylcyclohexyl)propanal

Abstract

This technical guide provides a comprehensive overview of 3-(4-tert-butylphenyl)propanal, a significant aromatic aldehyde in the fragrance and chemical research sectors. Commonly known by its trivial name Bourgeonal, this document delves into its chemical identity, physicochemical properties, synthesis methodologies, and analytical protocols. Furthermore, it explores its primary applications in perfumery and its unique biological role as a chemoattractant in human spermatozoa, mediated by the olfactory receptor OR1D2. This guide is intended for researchers, scientists, and professionals in drug development, offering a blend of technical data and practical insights.

Introduction

3-(4-tert-butylphenyl)propanal, widely recognized as Bourgeonal, is an aromatic aldehyde of considerable commercial and scientific interest.[1] Its characteristic fresh, green, and floral scent, reminiscent of lily-of-the-valley, has established it as a staple ingredient in the fragrance industry for a wide array of products, from fine perfumes to soaps and detergents.[1][2][3] Beyond its olfactory contributions, Bourgeonal has garnered attention in the field of reproductive biology. It has been identified as a potent agonist for the human olfactory receptor OR1D2 (also known as hOR17-4), which is notably expressed on the surface of human spermatozoa.[1] This interaction triggers a signaling cascade that modulates sperm motility and chemotaxis, suggesting a fascinating role in the chemical communication between sperm and egg during fertilization.[1][4] This guide aims to provide a detailed technical resource on the core aspects of this multifaceted molecule.

Chemical Identity and Identifiers

A clear and unambiguous identification of a chemical entity is paramount for scientific discourse and application. The following table summarizes the key identifiers for 3-(4-tert-butylphenyl)propanal.

Identifier	Value	Source(s)
CAS Number	18127-01-0	[5]
IUPAC Name	3-(4-tert-butylphenyl)propanal	[6]
Synonyms	Bourgeonal, p-tert-Butyldihydrocinnamaldehyde, 4-(1,1-Dimethylethyl)benzenepropanal	[7][8]
EC Number	242-016-2	[5]
Molecular Formula	C13H18O	[8]
Molecular Weight	190.28 g/mol	[8]
InChI Key	FZJUFJKVIYFBSY-UHFFFAOYSA-N	[5]
SMILES	CC(C)(C)c1ccc(CCC=O)cc1	[5]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, application, and behavior in various matrices.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[8]
Odor	Floral, green, muguet, fresh, powerful	[3]
Boiling Point	299 - 301 °C	[8]
Density	0.958 g/cm³	[8]
Refractive Index (n20/D)	1.508 - 1.512	[8]
Flash Point	> 93.33 °C (> 200.00 °F) TCC	[2]
Solubility	Soluble in chloroform, DMSO, ethyl acetate.

Synthesis of 3-(4-Tert-butylphenyl)propanal

The industrial synthesis of Bourgeonal is primarily achieved through a two-step process, which is both efficient and scalable. This process begins with the aldol condensation of 4-tert-butylbenzaldehyde and acetaldehyde, followed by the selective hydrogenation of the resulting α,β-unsaturated aldehyde.[1][2]

Synthesis Pathway

The overall synthetic route can be visualized as follows:

Caption: Industrial synthesis of 3-(4-tert-butylphenyl)propanal.

Experimental Protocol

The following is a representative laboratory-scale protocol for the synthesis of 3-(4-tert-butylphenyl)propanal.

Step 1: Aldol Condensation to form 3-(4-tert-butylphenyl)but-2-enal

• Apparatus: A round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an ice bath.

• Reagents:

  • 4-tert-butylbenzaldehyde

  • Acetaldehyde

  • 10% (w/v) Sodium hydroxide (NaOH) solution

  • Ethanol

  • Diethyl ether (for extraction)

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate

• Procedure:

  • Charge the round-bottom flask with 4-tert-butylbenzaldehyde and ethanol.

  • Cool the mixture to 15-20°C using an ice bath.[1]

  • Slowly add the aqueous NaOH solution to the stirred mixture while maintaining the temperature.[1]

  • Add acetaldehyde dropwise from the dropping funnel over 1-2 hours, ensuring the reaction temperature does not exceed 25°C.[1]

  • After the addition is complete, continue stirring at room temperature for an additional 3-5 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1]

  • Neutralize the reaction mixture with a dilute acid (e.g., HCl) to a pH of approximately 7.[1]

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether.[1]

  • Combine the organic layers, wash with water and then with brine.[1]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(4-tert-butylphenyl)but-2-enal.[1]

  • The crude product can be purified by vacuum distillation.[1]

Step 2: Selective Hydrogenation to form 3-(4-tert-butylphenyl)propanal

• Apparatus: A high-pressure hydrogenation reactor (autoclave) or a standard flask equipped for balloon hydrogenation.

• Reagents:

  • Crude 3-(4-tert-butylphenyl)but-2-enal from Step 1

  • Palladium on carbon (Pd/C, 5-10%) catalyst

  • Solvent (e.g., Ethanol, Ethyl Acetate)

• Procedure:

  • Dissolve the crude 3-(4-tert-butylphenyl)but-2-enal in the chosen solvent in the reaction vessel.[1]

  • Add the Pd/C catalyst (typically 1-2% by weight relative to the substrate).[1]

  • Seal the reactor and purge several times with nitrogen, followed by purging with hydrogen gas.[1]

  • Pressurize the reactor with hydrogen (typically 1-5 atm) or maintain a hydrogen atmosphere using a balloon.[1]

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or GC).

  • Filter the reaction mixture to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure to yield the crude 3-(4-tert-butylphenyl)propanal.

  • The final product can be purified by vacuum distillation.[6]

Analytical Methodologies

The identification and quantification of 3-(4-tert-butylphenyl)propanal in various matrices, particularly in complex fragrance mixtures, are crucial for quality control and research purposes. Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and powerful technique for this analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

A typical GC-MS protocol for the analysis of fragrance allergens, including Bourgeonal, in a consumer product would involve the following steps:

• Sample Preparation:

  • For liquid samples like perfumes or lotions, a simple dilution in a suitable solvent such as ethanol is often sufficient.

  • For more complex matrices like creams or detergents, a solvent extraction (e.g., with methanol) followed by clean-up using silica gel column chromatography may be necessary.

• GC-MS Parameters (Illustrative Example):

  • GC System: Agilent 5890 or similar.[4]

  • Column: ZB1 15 m, 0.53 mm ID, or similar non-polar column.[4]

  • Carrier Gas: Helium or Hydrogen at a constant flow.[4]

  • Injection: Split mode.

  • Temperature Program: 50°C initial temperature, ramped to 260°C.

  • MS Detector: Quadrupole or Time-of-Flight (TOF).

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-330.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Expected signals would include those for the tert-butyl protons (singlet), aromatic protons (two doublets), and the protons of the propanal chain (two triplets and a triplet for the aldehydic proton). The splitting patterns would follow the n+1 rule.[9]

• ¹³C NMR: Expected signals would include those for the quaternary and methyl carbons of the tert-butyl group, the aromatic carbons (with and without proton attachment), and the carbons of the propanal chain, including the characteristic downfield signal for the carbonyl carbon.[4]

Applications

Fragrance Industry

The primary application of 3-(4-tert-butylphenyl)propanal is as a fragrance ingredient.[10] Its powerful and diffusive lily-of-the-valley scent makes it a versatile component in a wide range of consumer products, including:

• Fine fragrances and perfumes[3]

• Soaps and detergents[2]

• Cosmetics and personal care products[10]

Research and Development

Beyond its use in perfumery, Bourgeonal serves as a valuable tool in chemical and biological research. It is used as a starting material or intermediate in the synthesis of other specialty chemicals.[10] Its most notable research application is in the study of human reproduction.

Biological Activity and Mechanism of Action

A fascinating aspect of 3-(4-tert-butylphenyl)propanal is its role as a chemoattractant for human spermatozoa. This biological activity is mediated through a specific olfactory receptor, OR1D2.

Interaction with Olfactory Receptor OR1D2

Studies have shown that Bourgeonal is a potent agonist for the human olfactory receptor OR1D2.[1] This receptor is not only present in the olfactory epithelium of the nose but is also ectopically expressed on the surface of human sperm.[1] This dual expression has led to the hypothesis that males may have a higher sensitivity to the odor of Bourgeonal, a theory supported by some studies.[10]

Signaling Pathway in Sperm Chemotaxis

The binding of Bourgeonal to OR1D2 on the sperm cell surface initiates a G-protein-coupled signaling cascade.[3][11]

Sources

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• 9. propanal low high resolution 1H proton nmr spectrum diagram n+1 rule splitting analysis interpretation of chemical shifts ppm spin spin line splitting H1 propionaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Human male superiority in olfactory sensitivity to the sperm attractant odorant bourgeonal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Particulate adenylate cyclase plays a key role in human sperm olfactory receptor-mediated chemotaxis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Bourgeonal via Aldol Condensation

Abstract

Bourgeonal, chemically known as 3-(4-tert-butylphenyl)propanal, is a significant aromatic aldehyde prized for its potent lily-of-the-valley fragrance, making it a staple in the perfume and cosmetics industries.[1][2] Beyond its olfactory applications, Bourgeonal has garnered substantial interest in reproductive biology due to its role as a chemo-attractant for human spermatozoa.[3][4] It functions as a specific agonist for the olfactory receptor OR1D2, which is present on sperm cells, initiating a signaling cascade that modulates sperm motility.[1][2] This application note provides a comprehensive, in-depth guide for the laboratory synthesis of Bourgeonal. The primary and most industrially viable method, a two-step process involving a Claisen-Schmidt condensation followed by selective catalytic hydrogenation, is detailed herein.[4][5] This document is intended for researchers, scientists, and professionals in drug development, offering a robust, field-proven protocol grounded in established chemical principles.

Introduction and Synthetic Strategy

The synthesis of Bourgeonal is a classic example of carbon-carbon bond formation followed by a selective reduction. The overall strategy begins with two smaller, readily available precursors: 4-tert-butylbenzaldehyde and acetaldehyde.

The two-step synthesis involves:

• Aldol Condensation (Claisen-Schmidt Type): An aromatic aldehyde lacking α-hydrogens (4-tert-butylbenzaldehyde) reacts with an enolizable aliphatic aldehyde (acetaldehyde) in the presence of a base catalyst.[6][7] This reaction forms the α,β-unsaturated aldehyde intermediate, 3-(4-tert-butylphenyl)but-2-enal.

• Selective Catalytic Hydrogenation: The intermediate is then subjected to hydrogenation. The key to this step is selectivity; the carbon-carbon double bond (C=C) is reduced while preserving the aldehyde (C=O) functional group to yield the final product, Bourgeonal.[1][8]

This approach is favored for its efficiency and use of accessible starting materials. Alternative, though less common, synthetic routes include the Heck reaction.[4]

Reaction Mechanism

A thorough understanding of the underlying mechanisms is critical for troubleshooting and optimization.

Step 1: Base-Catalyzed Aldol Condensation

The first step is a Claisen-Schmidt condensation, a type of crossed aldol reaction.[6] The base-catalyzed mechanism proceeds as follows:

• Enolate Formation: A hydroxide ion (from NaOH) removes an acidic α-hydrogen from acetaldehyde to form a resonance-stabilized enolate ion. This is the rate-determining step.[9]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of 4-tert-butylbenzaldehyde, forming a tetrahedral alkoxide intermediate.[10]

• Protonation: The alkoxide is protonated by water (formed in the initial deprotonation step) to yield a β-hydroxy aldehyde (the aldol addition product).

• Dehydration: Under the reaction conditions, this intermediate readily dehydrates. The base removes an α-hydrogen, forming an enolate, which then eliminates a hydroxide ion to form the stable, conjugated α,β-unsaturated aldehyde, 3-(4-tert-butylphenyl)but-2-enal.[9][10] The formation of this conjugated system provides the thermodynamic driving force for the dehydration.[11]

Step 2: Selective Catalytic Hydrogenation

The selective hydrogenation of an α,β-unsaturated aldehyde is a nuanced process. The goal is to reduce the C=C bond while leaving the C=O bond intact. Palladium on carbon (Pd/C) is an effective catalyst for this transformation.

The mechanism on the catalyst surface can be summarized as:

• Adsorption: Both the α,β-unsaturated aldehyde and hydrogen gas (H₂) adsorb onto the surface of the palladium catalyst.

• Hydrogen Dissociation: The H-H bond is broken, and individual hydrogen atoms bind to the catalyst surface.[5]

• Hydrogen Transfer: Stepwise transfer of two hydrogen atoms to the C=C bond of the adsorbed aldehyde occurs. The hydrogenation of the C=C bond is generally thermodynamically favored over the C=O bond on palladium surfaces.[12]

• Desorption: The final product, Bourgeonal, desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Experimental Protocol

This protocol is a representative procedure based on established methods.[1] Optimization may be required depending on the scale and available equipment.

Materials and Equipment

Reagents & Materials	Equipment
4-tert-butylbenzaldehyde (≥97%)	Three-necked round-bottom flask (500 mL)
Acetaldehyde (≥99%)	Mechanical stirrer
Sodium hydroxide (NaOH), pellets	Dropping funnel
Ethanol (95% or absolute)	Thermometer and temperature controller
Diethyl ether (or other extraction solvent)	Ice bath
Hydrochloric acid (HCl), dilute (e.g., 1 M)	Separatory funnel
Saturated sodium chloride solution (brine)	Rotary evaporator
Anhydrous magnesium sulfate (MgSO₄)	High-pressure hydrogenation reactor or balloon hydrogenation setup
Palladium on carbon (Pd/C, 5-10% w/w)	Filtration apparatus (e.g., Büchner funnel, Celite®)
Hydrogen (H₂) gas	Vacuum distillation apparatus

Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chegg.com [chegg.com]
• 4. Bourgeonal - Wikipedia [en.wikipedia.org]
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• 6. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 7. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 8. researchgate.net [researchgate.net]
• 9. Aldol Condensation Explained: Mechanism, Types, and Examples [eureka.patsnap.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Heck Reaction [organic-chemistry.org]
• 12. Selectivity shifts in hydrogenation of cinnamaldehyde on electron-deficient ruthenium nanoparticles [comptes-rendus.academie-sciences.fr]

Topic: Application of 3-(4-Tert-butylcyclohexyl)propanal in Fragrance Formulation

An Application Guide for Fragrance Professionals

Abstract: This document provides a comprehensive technical guide on the application of 3-(4-tert-butylcyclohexyl)propanal, a potent aldehydic fragrance ingredient. We will delve into its physicochemical properties, olfactory profile, and its relationship to its well-known aromatic analog, 3-(4-tert-butylphenyl)propanal (Bourgeonal). This guide offers field-proven insights, detailed formulation protocols, and stability testing methodologies designed for researchers, perfumers, and product development professionals. By explaining the causality behind formulation choices and grounding claims in authoritative references, we aim to provide a self-validating framework for the effective and innovative use of this versatile molecule.

Introduction: Beyond the Aromatic Precursor

3-(4-Tert-butylcyclohexyl)propanal is a saturated alicyclic aldehyde that offers a unique and sophisticated profile for modern perfumery. While structurally related to the widely utilized aromatic aldehyde 3-(4-tert-butylphenyl)propanal, commercially known as Bourgeonal, the hydrogenation of the phenyl ring to a cyclohexyl moiety fundamentally transforms its character.[1] This saturation removes the sharp, metallic-green notes often associated with Bourgeonal, replacing them with a softer, dewier, and more naturalistic freshness.

The primary value of 3-(4-tert-butylcyclohexyl)propanal lies in its ability to impart a powerful, diffusive, and clean aldehydic lift, reminiscent of watery green florals and crisp ozonic air. Its stability and versatility make it a valuable component for a wide range of applications, from fine fragrances to personal and home care products. This guide will provide the necessary protocols to harness its full potential.

Physicochemical & Olfactory Profile

A thorough understanding of a material's physical and sensory characteristics is paramount for its successful application.

Key Properties

The properties of 3-(4-tert-butylcyclohexyl)propanal are summarized below. Data for some parameters are inferred from structurally similar compounds due to limited public information on this specific molecule.

Property	Value	Source
Chemical Name	3-(4-tert-butylcyclohexyl)propanal	-
Synonyms	p-tert-Butylcyclohexanepropanal	-
CAS Number	Not broadly listed; structurally related to 18127-01-0 (Bourgeonal)	[2]
Molecular Formula	C₁₃H₂₄O	[3]
Molecular Weight	196.33 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[2]
Odor Profile	Powerful, Green, Aldehydic, Watery, Muguet (Lily-of-the-Valley), Ozonic	[1][4]
Purity (GC)	> 97%	[2]
Solubility	Soluble in ethanol and fragrance oils; Insoluble in water	[5]

Olfactory Characterization & Structure-Odor Relationship (SOR)

The conversion of the aromatic ring in Bourgeonal to a saturated cyclohexyl ring is a critical modification. The rigidity and electron distribution of the benzene ring in Bourgeonal contribute to its characteristic powerful, green, and somewhat sharp lily-of-the-valley scent.[4]

By hydrogenating this ring, the resulting 3-(4-tert-butylcyclohexyl)propanal loses this rigidity and aromaticity. This structural change typically leads to a "rounding" or "softening" of the odor profile. The resulting scent is still powerfully aldehydic and green but leans more towards a dewy, petrichor, or watery fruit character, with less of the metallic edge of its precursor. It excels at creating an impression of natural wetness and fresh air.[1]

Caption: Impact of ring saturation on the odor profile.

Application in Fragrance Formulations

This aldehyde serves as a versatile modifier and foundational element in various fragrance types.

Core Functionality & Blending Synergies

• Top Note Modifier: Provides a powerful initial "lift" and freshness to a fragrance. Its aldehydic nature enhances diffusion.

• Green/Floral Heart: It is a key component for building realistic floral notes like Lily-of-the-Valley (muguet), cyclamen, and hyacinth, imparting a "dewy petal" effect.

• Aquatic & Ozonic Accords: It synergizes exceptionally well with materials like Calone, Helional, and Precyclemone B to create modern, clean, and marine-inspired fragrances.

Synergistic Blending Partners:

Partner Ingredient	Olfactory Family	Result of Combination
Hedione® (Methyl Dihydrojasmonate)	Floral	Enhances diffusion and adds a transparent, airy jasmine quality.
Linalool	Floral, Citrus	Boosts freshness and creates a classic floral-aldehydic accord.
Iso E Super®	Woody, Ambery	Provides a smooth, velvety background that complements the aldehyde's sharpness.
Citronellol / Geraniol	Floral (Rose)	Lifts the rose accord, making it greener and more reminiscent of a living flower.
Verdox™ / Triplal®	Green	Creates intense, sharp, and modern green accords.

Recommended Use Levels

The concentration of 3-(4-tert-butylcyclohexyl)propanal should be carefully controlled, as its potency can easily dominate a composition.

Application	Concentration (% in final product)	Rationale & Causality
Fine Fragrance (EDT/EDP)	0.05% - 2.0%	At lower levels, it acts as a booster for freshness. Higher levels define the aldehydic-floral character of the scent.[6]
Soaps & Shower Gels	0.1% - 1.0%	Provides excellent bloom and freshness in rinse-off products. Must be tested for stability in the specific surfactant base.[4]
Shampoos & Conditioners	0.05% - 0.5%	The pH and chemical matrix of hair care products can affect aldehyde stability; lower dosages are often safer.[7]
Lotions & Creams	0.02% - 0.4%	Risk of skin sensitization necessitates lower concentrations in leave-on products.[8]
Air Fresheners / Candles	0.5% - 5.0%	Higher dosages are needed for significant diffusion and room-filling capacity. The base (wax, solvent) will impact performance.

Formulation Protocols & Stability Assessment

The aldehyde functional group is inherently reactive and requires careful handling to ensure the longevity and integrity of the final fragrance.

Protocol 1: Incorporation into an Alcoholic Base (Eau de Toilette)

This protocol is designed to create a simple evaluation base to assess the character of the aldehyde.

Objective: To create a 10% Eau de Toilette solution for olfactory analysis.

Materials:

• 3-(4-tert-butylcyclohexyl)propanal

• Perfumer's Alcohol (SDA 40-B or equivalent)

• Glass beaker and stirrer

• Calibrated digital scale

• Airtight glass storage bottle

Procedure:

• Weighing: Tare a clean glass beaker on the scale. Accurately weigh 1.0g of 3-(4-tert-butylcyclohexyl)propanal into the beaker.

• Solubilization: Add 9.0g of Perfumer's Alcohol to the beaker.

• Mixing: Gently stir the mixture until the aldehyde is completely dissolved. Avoid vigorous agitation which can incorporate excess air.

• Maceration: Transfer the solution to an airtight glass bottle. Allow it to macerate for at least 48 hours at room temperature, protected from light. This allows the accord to settle and mature.

• Evaluation: Dip a fragrance blotter into the solution for olfactory assessment at different time intervals (initial, 15 min, 1 hr, 4 hr) to evaluate its character and volatility.

Protocol 2: Stability Testing in a Surfactant Base

This protocol establishes a framework for ensuring the fragrance remains stable and performs as expected in a common consumer product base.

Objective: To assess the chemical and olfactory stability of the aldehyde in a representative shower gel base.

Materials:

• Unfragranced shower gel base (pH 6.0-7.0)

• 3-(4-tert-butylcyclohexyl)propanal

• Control sample (unfragranced base)

• Test sample (fragranced base)

• Incubators or ovens set to 4°C, 25°C (RT), and 40°C

• pH meter

• Airtight, transparent containers for storage

Procedure:

• Preparation: Prepare a 1% concentration of the aldehyde in the shower gel base. For a 100g batch, gently stir 1.0g of the aldehyde into 99.0g of the base until homogenous.

• Sample Storage: Aliquot the fragranced base and an equal amount of the unfragranced control base into separate, identical airtight containers.

• Incubation: Place one set of control/test samples at each temperature condition: 4°C (refrigerated), 25°C (ambient/dark), and 40°C (accelerated aging).

• Evaluation Schedule: Evaluate the samples at baseline (T=0) and then at regular intervals (e.g., 1 week, 2 weeks, 4 weeks, 8 weeks).

• Assessment Criteria:

  • Visual: Check for any changes in color (yellowing is a key indicator of aldehyde instability), clarity, or phase separation compared to the control.[9]

  • pH: Measure and record the pH of both test and control samples. A significant drop in pH in the test sample could indicate oxidation of the aldehyde to its corresponding carboxylic acid.

  • Olfactory: Smell the samples directly from the container and also evaluate a diluted solution (1:10 in water) to assess any changes in scent profile, such as weakening, souring, or the development of off-notes.

Caption: Workflow for accelerated stability testing protocol.

Expert Insights: Proactive Stability Management

• Oxidation: As an aldehyde, this molecule is susceptible to oxidation, which can lead to discoloration and the formation of off-notes. The inclusion of an antioxidant system (e.g., 0.1% BHT or Tocopherol) in the fragrance concentrate is a standard industry practice to mitigate this.

• Acetal Formation: In highly acidic environments or in the presence of high levels of glycols, aldehydes can form acetals, which alters the odor. It is crucial to ensure the pH of the final product is within a suitable range (typically 5.5 - 8.0) for maximum stability.[7]

• Light Sensitivity: Store both the neat material and the final fragrance concentrate in airtight, opaque containers (e.g., aluminum or amber glass) under cool conditions to prevent light-induced degradation.

Safety & Regulatory Considerations

Professional responsibility dictates adherence to safety and regulatory standards.

• Dermal Sensitization: Like many aldehydes, this material may have the potential to be a dermal sensitizer. It is critical to adhere to the concentration limits recommended by the International Fragrance Association (IFRA). While a specific standard for 3-(4-tert-butylcyclohexyl)propanal may not exist, formulators should follow the standard for its close analog, p-tert-Butyldihydrocinnamaldehyde (Bourgeonal), as a conservative measure.[8]

• Systemic Toxicity: The IFRA standard for Bourgeonal is based on both dermal sensitization and systemic toxicity, further emphasizing the need for careful dosage management.[8]

• Environmental: Many fragrance materials are classified as toxic to aquatic life. Avoid release into the environment and follow local regulations for disposal.[10][11]

Always consult the supplier's latest Safety Data Sheet (SDS) for detailed handling and safety information.

Conclusion

3-(4-Tert-butylcyclohexyl)propanal is a highly effective and versatile fragrance ingredient that bridges the gap between classic aldehydic power and modern demands for natural, clean, and diffusive scents. Its unique watery-green, ozonic character makes it an invaluable tool for creating innovative floral, green, and aquatic fragrances. By understanding its olfactory nuances, adhering to careful dosing, and implementing robust stability protocols, formulators can successfully leverage this material to enhance performance and bring a distinctive freshness to a wide array of consumer products.

References

• Perfumer & Flavorist. 3-Cyclohexylpropanal and 3-Cyclohexylbutanal as Raw Materials for Fragrant Compounds.[Link]

• KUNSHAN ODOWELL CO.,LTD. 3-(4-tert-Butylphenyl)propanal；Bourgeonal.[Link]

• Google Patents / European Patent Office.

• Perfumer & Flavorist. Fragrant Esters of 3-Cyclohexyl-1-propanol and 3-Cyclohexyl-1-butanol.[Link]

• Preprints.org. Synthetic Fixative in Perfume Formulation: Evaluating Longevity, Stability, and Cost.[Link]

• LookChem. 3-(4-Tert-butylphenyl)propanal.[Link]

• PubChem, National Institutes of Health. Bourgeonal.[Link]

• Perfumer's Apprentice. SAFETY DATA SHEET: 2-tert-Butylcyclohexyl acetate.[Link]

• scentfriends. Safety Data Sheet - PTBCHA.[Link]

• Scribd. Methods for Producing Propanal Compounds.[Link]

• PrepChem.com. Synthesis of 4-tert-Butyl-cyclohexanol.[Link]

• U.S. Environmental Protection Agency. 3-(4-tert-Butylphenyl)propanal - Hazard.[Link]

• Google Patents.US20100256421A1 - Propanal Production Methods.

• The Good Scents Company. cyclamen propanal bourgeonal (Givaudan).[Link]

• Microtrac. Effect of a fragrance on perfume formulation stability.[Link]

• Cosmetics & Toiletries. What Every Formulator Needs to Know about Fragrance.[Link]

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High-performance liquid chromatography for Bourgeonal purification

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Purification of Bourgeonal

Authored by: A Senior Application Scientist

Abstract

Bourgeonal, chemically known as 3-(4-tert-butylphenyl)propanal, is a pivotal aromatic aldehyde in the fragrance industry for its distinct lily-of-the-valley scent and has significant interest in reproductive biology as a chemoattractant for human spermatozoa.[1][2][3] High purity is essential for both its olfactory profile and its biological activity, as impurities can alter the fragrance, introduce toxicological risks, or interfere with sensitive biological assays. This application note provides a comprehensive, in-depth guide to the development, validation, and execution of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analytical determination and preparative purification of Bourgeonal. We delve into the causality behind experimental choices, from stationary phase selection to mobile phase optimization, and provide detailed, self-validating protocols for researchers, scientists, and drug development professionals.

Part 1: Foundational Principles for Bourgeonal Purification

Physicochemical Properties of Bourgeonal

A successful purification strategy begins with a thorough understanding of the target molecule's properties. Bourgeonal is a colorless to pale yellow liquid characterized by its relatively non-polar nature, which is a key determinant for selecting the appropriate chromatographic mode.[1][3][4]

Property	Value	Significance for HPLC
Molecular Formula	C₁₃H₁₈O	Provides the basis for mass spectrometry identification.[1][4]
Molecular Weight	190.28 g/mol	Used for mass-based detection and purity calculations.[2][4]
Log P (Octanol/Water)	3.2	Indicates high hydrophobicity, making it an ideal candidate for Reversed-Phase (RP) HPLC.[4]
Solubility	Soluble in alcohol and oils; limited in water	Dictates solvent choices for sample preparation and the mobile phase.[1]
UV Chromophore	Aromatic Ring	Allows for straightforward detection using a UV-Vis or Photodiode Array (PDA) detector.
Chemical Class	Aldehyde	Prone to oxidation into the corresponding carboxylic acid; air sensitivity must be considered during handling and storage.[1][5]

Common Process-Related Impurities

The primary industrial synthesis of Bourgeonal involves an aldol condensation of 4-tert-butylbenzaldehyde with acetaldehyde, followed by a selective hydrogenation of the resulting α,β-unsaturated aldehyde.[2][3][4] This process can introduce several key impurities that must be separated.

• 4-tert-butylbenzaldehyde (Starting Material): More polar than Bourgeonal.

• 4-tert-butylcinnamaldehyde (Intermediate): The product of the aldol condensation before hydrogenation. Its conjugated system makes it less polar than Bourgeonal and gives it a distinct UV spectrum.

• 3-(4-tert-butylphenyl)propanoic acid (Oxidation Product): The carboxylic acid formed by the oxidation of the aldehyde group. This impurity is more polar, and its retention is highly dependent on the mobile phase pH.

• 3-(4-tert-butylphenyl)propan-1-ol (Over-reduction Product): The alcohol resulting from the complete reduction of the aldehyde. Its polarity is similar to Bourgeonal, potentially making it a challenging impurity to resolve.

Part 2: HPLC Method Development & Optimization Strategy

The goal of method development is to achieve optimal resolution between Bourgeonal and its potential impurities with good peak shape and a reasonable run time.[6] Given Bourgeonal's high Log P value, a reversed-phase approach is the logical choice.[7]

Caption: Logical workflow for HPLC method development for Bourgeonal.

Column Selection: The Stationary Phase

The stationary phase is the heart of the separation. For a non-polar analyte like Bourgeonal, a C18 (octadecylsilane) bonded silica column is the industry-standard first choice.[8] The long alkyl chains provide a highly hydrophobic surface that promotes retention of Bourgeonal and its structurally similar impurities via hydrophobic interactions.

• Recommended Column: A high-purity silica C18 column (e.g., 250 mm length, 4.6 mm internal diameter, 5 µm particle size) provides excellent efficiency and resolving power for analytical purposes.[9][10]

Mobile Phase Optimization

The mobile phase composition directly controls the retention and selectivity of the separation.[11] A mixture of water and a less polar organic solvent is used in reversed-phase HPLC.

• Organic Solvents: Acetonitrile (ACN) and methanol (MeOH) are the most common choices. ACN often provides better peak shapes and lower backpressure, while MeOH can offer different selectivity. An initial screening with both is recommended.[7][12] For aldehydes, an acetonitrile/water mobile phase has been shown to provide optimal resolution.[13]

• Isocratic vs. Gradient Elution:

  • Isocratic Elution: (Constant mobile phase composition) is simpler and faster if all impurities are well-resolved. A starting point could be 70:30 (v/v) ACN:Water.[9]

  • Gradient Elution: (Varying mobile phase composition over time) is necessary if the impurities have a wide range of polarities. A linear gradient from 50% ACN to 95% ACN over 20 minutes would be a robust starting point for method development.[7]

Detection

Bourgeonal's aromatic ring provides strong UV absorbance.

• Detector: A Photodiode Array (PDA) or Diode Array Detector (DAD) is ideal as it allows for the determination of the optimal detection wavelength (λmax) and can also assess peak purity. If a PDA/DAD is unavailable, a variable wavelength UV detector set initially to 254 nm is sufficient.

Part 3: Protocols for Bourgeonal Analysis and Purification

The following protocols are designed to be self-validating and adhere to common regulatory guidelines for analytical method validation.[14][15]

Protocol 1: Analytical Method Development and Validation

This protocol establishes the analytical method's performance characteristics.

A. Instrumentation and Materials

• HPLC system with gradient pump, autosampler, column oven, and PDA/UV detector.

• C18 Reversed-Phase Column (e.g., 250 x 4.6 mm, 5 µm).

• Bourgeonal reference standard (>98% purity).

• HPLC-grade acetonitrile, methanol, and water.

• 0.45 µm syringe filters.[16]

B. Standard and Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of Bourgeonal reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standards: Prepare a series of dilutions from the stock solution in acetonitrile to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dilute the crude or test sample of Bourgeonal in acetonitrile to an approximate concentration of 50 µg/mL. Filter through a 0.45 µm syringe filter before injection.

C. HPLC Operating Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard for hydrophobic small molecules.
Mobile Phase A	HPLC-Grade Water	Polar component of the mobile phase.
Mobile Phase B	HPLC-Grade Acetonitrile	Organic modifier for eluting hydrophobic compounds.[13]
Gradient Program	0-20 min: 50% to 95% B; 20-25 min: 95% B; 25-30 min: 50% B	Ensures elution of all components and re-equilibration.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Column Temperature	30 °C	Maintains consistent retention times.
Injection Volume	10 µL	A small volume to prevent peak distortion.
Detection	PDA/DAD scan 200-400 nm, or fixed at 254 nm	To identify λmax and quantify the analyte.

D. Method Validation Protocol The method must be validated to ensure it is fit for purpose.[14][17][18]

• Specificity: Inject a blank (acetonitrile), the Bourgeonal standard, and the sample solution. Ensure no interfering peaks are present at the retention time of Bourgeonal in the blank.

• Linearity: Inject the calibration standards in triplicate. Plot a graph of peak area versus concentration and perform a linear regression. The correlation coefficient (r²) should be ≥ 0.999.

• Precision (Repeatability): Inject the 50 µg/mL standard six times. The relative standard deviation (RSD) of the peak areas should be ≤ 2%.

• Accuracy: Perform a spike-recovery study by adding known amounts of Bourgeonal stock solution to the sample matrix at three concentration levels (e.g., 80%, 100%, 120% of the sample concentration). The recovery should be within 98-102%.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

Protocol 2: Scaling to Preparative Purification

Once the analytical method provides adequate separation, it can be scaled up for purification.[6]

Caption: Workflow for scaling from analytical HPLC to preparative purification.

A. Instrumentation and Materials

• Preparative HPLC system with high-pressure gradient pump, manual or auto-injector, fraction collector, and UV detector.

• Preparative C18 Column (e.g., 250 mm length, 21.2 mm internal diameter, 5-10 µm particle size).

B. Scaling Calculations The flow rate and injection volume are scaled geometrically based on the column cross-sectional area.

• Scaling Factor (SF): (Radius_prep)² / (Radius_anal)²

• Preparative Flow Rate: Analytical Flow Rate x SF

• Preparative Injection Volume: Scaled from loading studies on the analytical column.

C. Preparative Protocol

• Sample Preparation: Dissolve the maximum possible amount of crude Bourgeonal in the mobile phase (or a compatible strong solvent like pure ACN) without causing precipitation.

• Equilibration: Equilibrate the preparative column with the starting mobile phase composition for at least 5-10 column volumes.

• Injection and Fraction Collection: Inject the concentrated sample. Monitor the UV chromatogram and begin collecting fractions just before the Bourgeonal peak begins to elute and continue until the peak has fully returned to baseline. Collect small, discrete fractions across the peak.

• Purity Analysis: Analyze each collected fraction using the validated analytical HPLC method (Protocol 1).

• Pooling and Solvent Removal: Combine the fractions that meet the required purity specification (e.g., >99.5%). Remove the solvent using a rotary evaporator under reduced pressure to yield the purified Bourgeonal.

Conclusion

This application note provides a comprehensive framework for the purification of Bourgeonal using reversed-phase HPLC. By understanding the analyte's physicochemical properties and potential impurities, a robust and reliable method can be developed. The detailed protocols for analytical method validation and scaling to preparative chromatography ensure that the process is trustworthy and reproducible, yielding high-purity Bourgeonal suitable for the most demanding applications in research and industry.

References

• ScenTree.co. Bourgeonal™ (CAS N° 18127-01-0). [Link]

• Wikipedia. Bourgeonal. [Link]

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• Agilent. Scaling Small Molecule Purification Methods for HPLC. [Link]

• Pharmaguideline. Steps for HPLC Method Validation. [Link]

• LCGC International. Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology. [Link]

• PMC - NCBI. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. [Link]

• ResearchGate. How do we initiate a HPLC Method Development if there is no compendial or Literature availale?. [Link]

• ScienceDirect. Effect of HPLC binary mobile phase composition on the analysis of carbonyls. [Link]

• ResearchGate. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. [Link]

• Journal of Food and Drug Analysis. Development and validation of an HPLC method for the purity assay of BZM.... [Link]

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• INIS-IAEA. Validation of an HPLC method for determination of chemical purity of [18f]fluoromisonidazole. [Link]

• ResearchGate. High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products. [Link]

• Waters. Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. [Link]

• Aurora Pro Scientific. HPLC Analysis of Aldehydes and Ketones in Air Samples. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• ResearchGate. Development and validation of Reverse Phase High Performance Liquid Chromatography for citral analysis from essential oils. [Link]

• MOST Wiedzy. High resolution liquid chromatography and time of flight mass spectrometry in perfume analysis. [Link]

• PMC - NCBI. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design. [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

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Application of related compound Di(4-tert-butylcyclohexyl) peroxydicarbonate

An In-Depth Guide to the Application of Di(4-tert-butylcyclohexyl) Peroxydicarbonate in Polymer Synthesis and Curing

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of Di(4-tert-butylcyclohexyl) peroxydicarbonate (CAS No. 15520-11-3). This guide moves beyond simple procedural lists to offer insights into the causality of experimental choices, ensuring protocols are robust and self-validating.

Compound Overview: A Potent, Low-Temperature Initiator

Di(4-tert-butylcyclohexyl) peroxydicarbonate is a highly reactive organic peroxide, appearing as a white crystalline solid.[1] Its primary utility lies in its function as a free-radical initiator, particularly valued for its efficacy at low to moderate temperatures.[1][2] The compound's structure, featuring a labile peroxide (-O-O-) bond, allows for controlled thermal decomposition to generate radicals that initiate polymerization chain reactions.[1]

This controlled decomposition is critical for industrial applications, as it ensures efficient monomer conversion while reducing the energy consumption associated with high-temperature initiators.[1] However, its high reactivity necessitates stringent safety protocols, as it is sensitive to heat, shock, friction, and contamination, which can lead to self-accelerating exothermic decomposition.[3][4]

Table 1: Physicochemical and Safety Properties

Property	Value	Source(s)
CAS Number	15520-11-3	[1]
EC Number	239-557-1	[1][5]
Molecular Formula	C₂₂H₃₈O₆	[6]
Molecular Weight	398.5 g/mol	[1][7]
Appearance	White crystalline powder/solid	[1][3]
Active Oxygen Content	~3.83 - 4.01%	[8][9]
SADT (Self-Accelerating Decomposition Temp.)	Varies by formulation, consult SDS	[10]
Control Temperature (Transport)	≤ 30°C	[11]
Emergency Temperature	+35°C	[11]
Primary Hazard	Organic Peroxide (Heating may cause a fire)	[5][12]

Mechanism of Action: Free Radical Generation

The utility of Di(4-tert-butylcyclohexyl) peroxydicarbonate stems from its thermal decomposition. When heated, the weak peroxide bond cleaves homolytically to form two highly reactive 4-tert-butylcyclohexyloxycarbonyloxyl radicals. These radicals serve as the primary initiators for polymerization.

Caption: Thermal decomposition of the initiator to form primary radicals.

Core Application: Initiator for Vinyl Chloride Suspension Polymerization

Di(4-tert-butylcyclohexyl) peroxydicarbonate is a key initiator in the production of polyvinyl chloride (PVC) resins via suspension polymerization.[1][8] Its activity at lower temperatures allows for better control over the molecular weight of the resulting PVC and can help increase reactor efficiency, often in combination with other peroxides of varying activities.[2][13]

Causality Behind Experimental Choices

• Initiator Combination: Using this peroxide with others that have different half-lives allows for a more constant rate of radical generation throughout the reaction, which can reduce batch time and improve polymer quality.[2][13]

• Suspension Process: The polymerization is carried out in an aqueous suspension to effectively dissipate the large amount of heat generated during the exothermic polymerization of vinyl chloride monomer (VCM), preventing runaway reactions.

• Temperature Control: The polymerization temperature (typically 40-65°C) is a critical parameter that directly influences the rate of decomposition of the initiator and, consequently, the polymerization rate and the final molecular weight of the PVC resin.[14]

Protocol: Lab-Scale Suspension Polymerization of VCM

Disclaimer: This protocol is a generalized representation and must be performed in a specialized high-pressure reactor designed for VCM polymerization by trained personnel, adhering to all institutional and governmental safety regulations.

• Reactor Preparation:

  • Thoroughly clean and dry a high-pressure polymerization reactor equipped with a stirrer, temperature and pressure sensors, and reagent-charging ports.

  • Purge the reactor with high-purity nitrogen to remove all oxygen, which can inhibit free-radical polymerization.

• Charging Reagents:

  • Charge the reactor with deionized water (typically the continuous phase).

  • Add a suspending agent (e.g., polyvinyl alcohol) to stabilize the VCM droplets in the water.

  • Add Di(4-tert-butylcyclohexyl) peroxydicarbonate, either as a pure powder or, more commonly, as a safer aqueous suspension/emulsion (e.g., 40% suspension).[9] The typical dosage ranges from 0.02 to 0.1 phr (parts per hundred resin).[2]

• VCM Addition & Polymerization:

  • Evacuate the reactor to remove nitrogen.

  • Charge the required amount of liquid vinyl chloride monomer (VCM) into the sealed reactor.

  • Begin agitation to create a stable suspension of VCM droplets in water.

  • Heat the reactor to the target polymerization temperature (e.g., 50-60°C) to initiate the decomposition of the peroxide.[9]

  • Monitor the reactor pressure. A drop in pressure typically indicates monomer consumption and polymerization progress. Maintain a constant temperature throughout the reaction.

• Termination and Work-up:

  • Once the desired conversion is reached (indicated by the pressure drop), stop the reaction by cooling the reactor.

  • Vent any unreacted VCM to a safe recovery system.

  • Discharge the resulting PVC slurry from the reactor.

  • Dewater the slurry using centrifugation or filtration.

  • Dry the PVC resin in a fluid bed dryer to obtain the final white powder product.

Caption: Workflow for suspension polymerization of VCM.

Application: Curing of Unsaturated Polyester (UPS) and Acrylic Resins

Di(4-tert-butylcyclohexyl) peroxydicarbonate serves as an excellent curing agent for thermoset composites, including unsaturated polyester (UPS), vinyl ester, and methacrylic resins.[15][16][17] It is particularly effective for processes requiring a fast cure at elevated temperatures (60°C to 140°C).[2][17]

Field-Proven Insights

This initiator exhibits high reactivity at elevated temperatures but has a relatively long pot life at ambient temperatures.[2] This characteristic is highly advantageous in applications like cure-in-place-pipe (CIPP), pultrusion, and filament winding, where the resin must remain workable for a period before a rapid, high-temperature cure is initiated.[2] It is often used in combination with other, less reactive peroxides to ensure a complete and thorough final cure.[2]

Protocol: General Curing of an Unsaturated Polyester Resin

• Resin Preparation: In a suitable mixing vessel, combine the base unsaturated polyester resin with the desired monomer (e.g., styrene).

• Initiator Addition: Add the Di(4-tert-butylcyclohexyl) peroxydicarbonate to the resin mixture. The recommended dosage level is typically 1.0 to 2.0 phr.[2] Ensure thorough mixing to achieve a homogeneous dispersion. For applications requiring a "kicker," it may be used at lower concentrations alongside another peroxide.[2]

• Application: Apply the resin mixture to the mold or workpiece (e.g., for lamination, casting, or pultrusion).

• Curing: Transfer the workpiece to an oven or use a heated mold. Cure at a temperature between 60°C and 140°C.[2][17] The exact time and temperature will depend on the part thickness, resin formulation, and desired properties.

• Post-Cure: After the initial cure, a post-curing step at a higher temperature may be employed to maximize cross-linking and enhance the final mechanical and thermal properties of the composite.

Application: Polymerization of (Meth)acrylates

The compound is also employed as an initiator for the bulk or mass polymerization of acrylate and methacrylate monomers to produce high-quality acrylic resins.[2][18] Its low-temperature initiation capability is beneficial for controlling the reaction kinetics and properties of the final polymer.

Table 2: Typical Initiator Parameters for Acrylic Polymerization

Parameter	Recommended Value	Rationale	Source(s)
Temperature Range	40 to 70°C	Optimal range for controlled decomposition and initiation without runaway reaction.	[2]
Dosage	0.02 to 0.1 phr	Sufficient to initiate polymerization effectively without causing excessively rapid reaction rates or undesirable side reactions.	[2]

Critical Safety and Handling Protocols

Trustworthiness through Safety: The high reactivity of Di(4-tert-butylcyclohexyl) peroxydicarbonate makes adherence to safety protocols non-negotiable. It is classified as an explosive and a strong oxidizing agent.[4]

• Storage: Store in a temperature-controlled environment, with a maximum recommended temperature of 30°C.[11][12] It must be stored separately from other materials, particularly accelerators (amines, heavy metal compounds), acids, and bases, which can cause accelerated decomposition.[5] It is often supplied and stored as a water-based slurry to greatly lessen the risk of explosion.[3][4]

• Handling:

  • Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.[12]

  • Avoid all sources of ignition: heat, sparks, open flames, and static electricity.[5][11] Use only non-sparking tools.

  • Prevent impact and friction.[3]

  • Work in a well-ventilated area or a chemical fume hood.[19]

  • Never return unused material to the original container, as it may be contaminated.[12]

• Spill & Decomposition Management: In case of a spill, isolate the area. Do not use combustible materials for cleanup. In case of decomposition or fire, use a water spray from a safe distance.[19] If the emergency temperature (+35°C) is exceeded, emergency procedures must be implemented immediately.[11]

References

• Perodox® 16 Di(4-tert-butylcyclohexyl) Peroxydicarbonate. Do Sender Chem.

• Perkadox 16S Di(4-tert-butylcyclohexyl) peroxydicarbonate. Nouryon.

• PEROXAN BCC. PERGAN GmbH.

• Perkadox 16S Di(4-tert-butylcyclohexyl) peroxydicarbonate 15520-11-3. Alita Polymer.

• Perkadox 16 Di(4-tert-butylcyclohexyl) peroxydicarbonate. Nouryon.

• Bis(4-tert-butylcyclohexyl) peroxydicarbonate | 15520-11-3. ChemicalBook.

• DI-(4-TERT-BUTYLCYCLOHEXYL)PEROXYDICARBONATE, [TECHNICALLY PURE]. CAMEO Chemicals, NOAA.

• CAS 15520-11-3: Bis(4-tert-butylcyclohexyl) peroxydicarbon…. CymitQuimica.

• DI-(4-Tert-butylcyclohexyl)peroxydicarbonate, (technically pure). PubChem, National Institutes of Health.

• Safety Data Sheet for di-(4-tert.-butylcyclohexyl)-peroxydicarbonate. PERGAN GmbH.

• Product: BCHPC. United Initiators.

• Bis(4-tert-butylcyclohexyl) peroxydicarbonate. PubChem, National Institutes of Health.

• Safety Data Sheet for di-(4-tert.-butylcyclohexyl)-peroxydicarbonate formulation. PERGAN GmbH.

• Di-(4-tert-butylcyclohexyl)peroxydicarbonate(15520-11-3). ChemicalBook.

• Decomposition of peroxydecanoic acid using BCHPC. Journal of the Chemical Society, Perkin Transactions 2, RSC Publishing.

• Formulation of di(4-tert-butylcyclohexyl) peroxydicarbonate. Google Patents.

• Safety Data Sheet BCHPC. United Initiators.

• Safety Data Sheet Bis(4-tert-butylcyclohexyl) peroxydicarbonate. Sigma-Aldrich.

• Essential Ingredients for PVC Production. Nouryon.

• Synthesis of high-solid, low-viscosity hydroxy acrylic resin modified with TBCHA. ResearchGate.

• Curing - Organische Peroxide. PERGAN GmbH.

• Initiators for Acrylics Manufacturing. Nouryon.

• Process for producing a polyvinyl chloride (PVC) resin. Google Patents.

• USE OF COMPOUNDS AS PLASTICIZER FOR PVC. European Patent Office.

• Economical Application of Initiator Mix Approach in suspension Polyvinyl Chloride Production. Journal of American Science.

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Technical Notes & Optimization

Aldehyde Synthesis Technical Support Center: Troubleshooting & Optimization Guide

Welcome to the Technical Support Center. As application scientists and drug development professionals, we know that synthesizing aldehydes is a notoriously delicate process. Aldehydes sit at a vulnerable intermediate oxidation state, making them highly susceptible to over-oxidation into carboxylic acids or over-reduction into primary alcohols.

This guide provides mechanistic insights, validated step-by-step protocols, and troubleshooting strategies for the most robust aldehyde synthesis methodologies: DMSO-activated oxidations (Swern), hypervalent iodine (Dess-Martin Periodinane), catalytic aerobic oxidations (TEMPO), and controlled reductions (Weinreb amides).

Method Selection Logic

Selecting the correct methodology is the first step in preventing downstream failures. Use the decision matrix below to determine the optimal synthetic route based on your starting material and project constraints.

Caption: Decision matrix for selecting the optimal aldehyde synthesis route based on substrate.

Oxidation of Primary Alcohols: Swern & DMP

Mechanistic Insight: The Swern oxidation utilizes oxalyl chloride to activate DMSO, forming a highly electrophilic chlorosulfonium intermediate. The primary alcohol attacks this species, forming an alkoxysulfonium salt. The subsequent addition of a base (typically triethylamine) triggers an intramolecular elimination, yielding the desired aldehyde and dimethyl sulfide[1]. Alternatively, Dess-Martin Periodinane (DMP) uses a hypervalent iodine(V) species to selectively oxidize alcohols under mild, room-temperature conditions, producing acetic acid as a byproduct[2].

Protocol A: Standard Swern Oxidation

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and an inert gas inlet (Argon/N2)[3].

• Activation: Add anhydrous dichloromethane (DCM) and oxalyl chloride (1.5 eq). Cool to -78 °C using a dry ice/acetone bath[3].

• DMSO Addition: Slowly add anhydrous DMSO (2.2 eq) dropwise over 15-20 minutes. Maintain the internal temperature below -65 °C to prevent the decomposition of the active intermediate. Stir for 30 minutes[3].

• Substrate Addition: Dissolve the primary alcohol (1.0 eq) in a minimal amount of anhydrous DCM. Add dropwise over 20-30 minutes. Stir for 45-60 minutes at -78 °C[3].

• Elimination: Slowly add anhydrous triethylamine (5.0 eq) dropwise. Stir for 30 minutes at -78 °C, then allow the reaction to slowly warm to room temperature[3].

• Work-up: Quench with water, extract with DCM, wash with brine, dry over MgSO4, and concentrate under reduced pressure[4].

Troubleshooting FAQ: Swern & DMP

Q: My Swern oxidation yielded significant amounts of a thioacetal byproduct (R-CH₂-O-CH₂-S-CH₃). What went wrong? A: This indicates premature addition of triethylamine. The alcohol must fully react with the chlorosulfonium salt to form the alkoxysulfonium intermediate before the base is introduced[1]. Ensure you wait at least 45 minutes after adding the alcohol at -78 °C.

Q: I am observing epimerization at the alpha-stereocenter during my Swern oxidation. How can I prevent this? A: Triethylamine is a relatively strong and unhindered base, which can deprotonate sensitive alpha-protons. Substitute triethylamine with a bulkier, less nucleophilic base such as N,N-diisopropylethylamine (DIPEA)[5]. Alternatively, switch to Dess-Martin Periodinane, which operates under milder, near-neutral conditions[2].

Q: My DMP oxidation is sluggish. Can I accelerate it? A: Yes. The rate of DMP oxidation can be significantly increased by adding a stoichiometric amount of water to the reaction mixture[2]. Water hydrolyzes one of the acetate ligands on the iodine center, forming a more reactive intermediate.

Aerobic Oxidation: Cu/TEMPO Catalysis

Mechanistic Insight: TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl) is a stable nitroxyl radical that acts as a highly selective oxidant for primary alcohols[6]. Using a CuI/TEMPO catalyst system allows ambient air to serve as the terminal oxidant, making it a highly atom-economical alternative to stoichiometric heavy metals[7].

Protocol B: CuI/TEMPO Aerobic Oxidation

• Setup: In an open reaction vessel, dissolve the primary alcohol in acetonitrile[7].

• Catalyst Addition: Add the CuI/TEMPO catalyst system (prepared in situ from commercially available reagents)[7].

• Reaction: Stir vigorously at room temperature open to ambient air. Reaction times vary from 20 minutes to 24 hours depending on the alcohol[7].

• Isolation: Purify the aldehyde product using standard isolation methods (e.g., filtration through silica)[7].

Troubleshooting FAQ: Cu/TEMPO

Q: The Cu/TEMPO oxidation stalled on a sterically hindered aliphatic alcohol. Why? A: Sterically hindered aliphatic alcohols are less reactive. In such cases, elevated reaction temperatures (50–70 °C) or the use of an O₂ balloon are required to enable complete reaction within 24 hours[7].

Reduction of Carboxylic Acid Derivatives: Weinreb Amides

Mechanistic Insight: Direct reduction of esters or carboxylic acids to aldehydes is difficult because the intermediate collapses, forming an aldehyde that is more electrophilic than the starting material, leading to over-reduction to the alcohol. The Weinreb amide (N-methoxy-N-methylamide) solves this. Upon addition of DIBAL-H, it forms a highly stable aluminum hemiaminal intermediate[8]. This intermediate survives until the aqueous work-up, at which point it hydrolyzes directly to the aldehyde, preventing over-reaction[9].

Caption: Mechanism of Weinreb amide reduction highlighting the stable tetrahedral intermediate.

Protocol C: DIBAL-H Reduction of Weinreb Amides

• Preparation: Dissolve the Weinreb amide (0.5 mmol) in anhydrous toluene (2 mL) in a flame-dried flask under an argon atmosphere[9].

• Cooling: Cool the solution to 0 °C[9].

• Reduction: Add DIBAL-H dropwise over 5 minutes and stir the mixture at 0 °C[9].

• Quench: Carefully quench the reaction by adding saturated aqueous NH₄Cl[8].

• Work-up: Extract the organic phase, dry, and purify via column chromatography[8].

Troubleshooting FAQ: Weinreb Amides

Q: I am still seeing over-reduction to the primary alcohol when using DIBAL-H on my Weinreb amide. What is the cause? A: Over-reduction usually occurs if the reaction is allowed to warm up before the aqueous quench. The stable aluminum hemiaminal intermediate must be maintained at low temperatures; premature warming destabilizes it, releasing the free aldehyde into the reductive environment[9].

Q: I have a difficult time separating the aluminum salts during work-up. Any tips? A: DIBAL-H work-ups are notoriously messy due to the formation of gelatinous aluminum hydroxides. Instead of a standard aqueous quench, add a saturated aqueous solution of Rochelle salt (sodium potassium tartrate) and stir vigorously for 1-2 hours. The tartrate chelates the aluminum, breaking the emulsion and yielding two easily separable clear layers.

Quantitative Data Summary

Synthesis Method	Optimal Temp	Primary Reagents	Byproducts	Over-Oxidation/Reduction Risk
Swern Oxidation	-78 °C to RT	Oxalyl Chloride, DMSO, Et₃N	Dimethyl sulfide, CO, CO₂	Very Low
Dess-Martin (DMP)	Room Temp	Dess-Martin Periodinane	Acetic acid, Iodane deriv.	Very Low
Cu/TEMPO Aerobic	Room Temp	CuI, TEMPO, Air (O₂)	Water	Low
Weinreb + DIBAL-H	-78 °C to 0 °C	DIBAL-H, Toluene/THF	Aluminum salts, N,O-amine	Low (if quenched cold)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. TEMPO (General overview) - Wordpress [reagents.acsgcipr.org]
• 7. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3-(4-tert-butylcyclohexyl)propanal

Welcome to the technical support guide for 3-(4-tert-butylcyclohexyl)propanal. This resource is designed for researchers, chemists, and drug development professionals to navigate the specific purification challenges associated with this compound. The inherent structural features of this aldehyde—namely the presence of diastereomers and the reactive aldehyde functional group—necessitate carefully considered purification strategies. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you achieve your desired purity targets.

Troubleshooting Guide

This section addresses specific experimental issues. Each problem is analyzed for its potential causes, followed by a set of actionable solutions and detailed protocols.

Problem 1: Final product purity is low (<95% by GC) with several close-eluting peaks.

Q: My Gas Chromatography (GC) analysis shows a cluster of peaks around the main product, and I'm struggling to resolve them through standard distillation. What's happening and how can I fix it?

A: This is the most common challenge and is almost certainly due to the presence of cis and trans diastereomers of 3-(4-tert-butylcyclohexyl)propanal. The tert-butyl group on the cyclohexane ring creates these isomers, which possess very similar boiling points and polarities, making them difficult to separate by conventional methods.

Potential Causes & Solutions:

• Cause: Co-eluting Diastereomers. The cis and trans isomers of the cyclohexyl ring are the primary culprits. Their physical properties are so similar that standard packed or even simple unpacked distillation columns cannot provide the theoretical plates needed for separation.

  • Solution 1: Fractional Distillation with a High-Efficiency Column. For larger scales, high-performance fractional distillation is required. This is not a standard laboratory setup. It involves using a column with a high number of theoretical plates (e.g., a spinning band distillation apparatus or a packed Vigreux column of significant length) under a carefully controlled vacuum to minimize thermal stress.

  • Solution 2: Preparative Chromatography. For smaller, high-purity batches, chromatographic separation is more practical. While challenging, it is achievable. Preparative Supercritical Fluid Chromatography (SFC) has shown superior success rates for separating diverse diastereomeric pairs compared to traditional HPLC.[1]

  • Solution 3: Extractive Distillation. This advanced technique involves introducing an auxiliary solvent that alters the partial pressures of the diastereomers to different degrees, enhancing their relative volatility and enabling separation.[2] This is typically an industrial-scale solution but is a valid chemical engineering principle.

• Cause: Positional Isomers from Synthesis. Depending on the synthetic route, you may also have positional isomers, such as 3-(3-tert-butylphenyl)propanal, if the starting material was not isomerically pure.[3]

  • Solution: This type of impurity is often best removed at an earlier stage, for example, by purifying the 4-tert-butyltoluene or 4-tert-butylbenzaldehyde starting material. If present in the final product, their separation from the desired para-isomer can be exceptionally difficult and may require advanced chromatographic methods.[3]

Problem 2: Product develops a new, sharp-smelling impurity over time and shows a new spot on TLC.

Q: I successfully purified my aldehyde, but after a week in storage, GC-MS analysis shows a new peak with a mass of M+16. What is this new impurity and how can I prevent it?

A: This is a classic case of aldehyde oxidation. The aldehyde functional group (-CHO) is readily oxidized to a carboxylic acid (-COOH), especially in the presence of air (oxygen).[4][5][6] The M+16 peak corresponds to the addition of an oxygen atom, forming 3-(4-tert-butylcyclohexyl)propanoic acid.

Potential Causes & Solutions:

• Cause: Aerobic Oxidation. Aldehydes are highly susceptible to oxidation when exposed to oxygen.[5] This process can be accelerated by light and trace metal catalysts.

  • Solution 1: Inert Atmosphere Storage. Store the purified aldehyde under an inert atmosphere (e.g., nitrogen or argon) to displace oxygen.

  • Solution 2: Refrigeration & Light Protection. Store the container at a low temperature (0-8 °C) and in an amber vial or wrapped in foil to minimize thermal and light-induced degradation.[7]

  • Solution 3: Addition of an Antioxidant. For long-term storage or use in formulations, the addition of a radical scavenger like Butylated Hydroxytoluene (BHT) at a low concentration (e.g., 50-100 ppm) can significantly inhibit oxidation.

• Cause: Peroxide Contamination in Solvents. Solvents like diethyl ether or THF can form explosive peroxides upon storage, which are potent oxidizing agents.

  • Solution: Always use fresh, inhibitor-free, or peroxide-tested solvents during your workup and purification.

Workflow for Impurity Identification and Mitigation

Caption: Troubleshooting decision tree for identifying common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most robust method for removing non-aldehyde impurities from my crude product?

A: Formation of a sodium bisulfite adduct is an exceptionally effective and classic chemical method for purifying aldehydes.[8][9] The aldehyde reacts with aqueous sodium bisulfite to form a solid adduct, which is insoluble in the organic phase and can be isolated by filtration. Other organic impurities (unreacted starting materials, alcohols, alkanes) do not react and are washed away. The pure aldehyde is then regenerated from the adduct. This technique is highly scalable and can yield very pure material.[10][11]

Protocol: Purification via Sodium Bisulfite Adduct Formation

• Dissolution: Dissolve the crude 3-(4-tert-butylcyclohexyl)propanal in a water-immiscible solvent like diethyl ether or ethyl acetate.

• Adduct Formation: Prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃). Mix the organic solution with the bisulfite solution in a flask and stir vigorously for 1-2 hours at room temperature. A white precipitate (the bisulfite adduct) will form. The use of a phase-transfer catalyst or a miscible co-solvent like ethanol can accelerate this process.[9]

• Isolation: Filter the solid adduct from the reaction mixture. Wash the solid with fresh organic solvent (e.g., diethyl ether) to remove any trapped non-aldehyde impurities, then wash with a small amount of cold water.

• Regeneration: Suspend the filtered adduct in water. To regenerate the aldehyde, the adduct can be decomposed by adding either a strong base (e.g., 10% NaOH solution) or a strong acid (e.g., 10% HCl solution) and stirring until the solid dissolves.[8] Alternatively, heating the aqueous adduct solution can also reverse the reaction.[12]

• Extraction: Extract the liberated pure aldehyde from the aqueous solution using a fresh portion of organic solvent (e.g., diethyl ether).

• Final Workup: Wash the organic layer with brine, dry it over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified aldehyde.

• Verification: Confirm the purity of the regenerated aldehyde using GC-MS and ¹H NMR spectroscopy.

Workflow: Bisulfite Adduct Purification

Caption: Step-by-step workflow for aldehyde purification via bisulfite adduct.

Q2: Can I use column chromatography to separate the cis and trans diastereomers?

A: Yes, but it can be challenging and requires optimization. The slight difference in polarity between the cis and trans isomers allows for separation, but you will likely need a high-performance setup.

• Stationary Phase: Standard silica gel (SiO₂) is the most common choice.

• Mobile Phase: A low-polarity solvent system is required. Start with a mixture of hexane and ethyl acetate (e.g., 98:2 or 95:5 v/v) and optimize the ratio using analytical Thin Layer Chromatography (TLC). The goal is to achieve a clear separation of spots (ΔR_f > 0.1) with R_f values between 0.2 and 0.4.

• Column Dimensions: Use a long, narrow column to maximize resolution. A high ratio of stationary phase to crude product (e.g., 50:1 to 100:1 by weight) is recommended.

• Loading: Load the sample onto the column in a minimal amount of the mobile phase to ensure a narrow starting band.

• Elution: Use a slow, consistent flow rate. A gradient elution might be necessary, but an isocratic elution often gives better resolution for close-eluting spots.

Parameter	Recommendation for Diastereomer Separation	Rationale
Technique	Flash Column Chromatography	Provides the necessary resolution with reasonable speed.
Adsorbent	Silica Gel (230-400 mesh)	High surface area improves separation efficiency.
Solvent System	Hexane/Ethyl Acetate (e.g., 97:3)	Low polarity mobile phase to exploit small polarity differences.
Loading Ratio	1:100 (Sample:Silica)	High ratio prevents column overloading and band broadening.
Monitoring	Analytical TLC / GC	Essential for identifying and pooling pure fractions.

Q3: What analytical techniques are essential for characterizing the purity and impurities of 3-(4-tert-butylcyclohexyl)propanal?

A: A multi-technique approach is crucial for comprehensive analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful tool. GC provides excellent separation of volatile components (like diastereomers and oxidation products) and allows for quantification of their relative percentages. MS provides the molecular weight and fragmentation patterns, which are essential for identifying the chemical structure of unknown impurities.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR confirms the overall structure of the desired product. The aldehyde proton (-CHO) should be visible as a characteristic triplet around 9.7 ppm in the ¹H NMR spectrum. It can also help identify major impurities if their signals are distinct from the product's signals.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a quick and easy way to confirm the presence of key functional groups. You should see a strong carbonyl (C=O) stretch for the aldehyde at ~1725 cm⁻¹. The absence of a broad O-H stretch around 3000 cm⁻¹ can help confirm the removal of the corresponding carboxylic acid or alcohol impurities.

References

• Michael, V. F. (n.d.). Process for recovering aldehydes and ketones. U.S. Patent No. 2,544,562.
• Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722–5724.
• Boucher, M., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.
• Gravel, M., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development.
• (n.d.). Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis.
• (n.d.). Propanal Production Methods. U.S. Patent No. 20100256421A1.
• (n.d.). Separation of diastereomers by extractive distillation. U.S. Patent No. 4,874,473.
• (2024, January 15). Aldehydes and Ketones to Carboxylic Acids. Chemistry Steps.
• (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones. Chemistry LibreTexts.
• (n.d.). Process for preparing 2-methyl-3-(4-tert-butylphenyl)propanal with high para-isomer purity. U.S. Patent No. 20120071696A1.
• (n.d.). 3-(4-tert-Butylphenyl)propanal. Chem-Impex.
• (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
• (2020, July 6). Oxidation of aldehydes to carboxylic acids? Sciencemadness Discussion Board.
• (n.d.). ANALYTICAL METHODS.
• (n.d.). Characterization of impurities in 2,4-Di-tert-butylcyclohexanone synthesis. Benchchem.
• Welch, C. J., et al. (2013). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds.

Sources

• 1. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]
• 3. US20120071696A1 - Process for preparing 2-methyl-3-(4-tert-butylphenyl)propanal with high para-isomer purity - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. Sciencemadness Discussion Board - Oxidation of aldehydes to carboxylic acids? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. chemimpex.com [chemimpex.com]
• 8. jove.com [jove.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 11. Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 13. ANALYTICAL METHODS - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Preventing degradation of 3-(4-Tert-butylcyclohexyl)propanal during storage

Welcome to the dedicated technical support guide for 3-(4-tert-butylcyclohexyl)propanal. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this aldehyde, ensuring the integrity and reproducibility of your experimental outcomes.

Introduction: The Challenge of Aldehyde Stability

3-(4-tert-butylcyclohexyl)propanal is a valuable aromatic aldehyde in various research and development applications. However, like many aldehydes, its chemical stability can be a significant concern. The primary pathway of degradation is autoxidation, a process where atmospheric oxygen reacts with the aldehyde to form the corresponding carboxylic acid. This transformation can be accelerated by exposure to light, elevated temperatures, and the presence of metal catalysts. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you mitigate these degradation processes.

Frequently Asked Questions (FAQs)

Q1: What are the tell-tale signs of 3-(4-tert-butylcyclohexyl)propanal degradation?

A1: The most common sign of degradation is a change in the physical and chemical properties of the compound. Visually, you might observe a change in color from a colorless or pale yellow liquid to a more pronounced yellow or brownish hue. Chemically, the most definitive sign is the presence of 3-(4-tert-butylcyclohexyl)propanoic acid, which can be detected using analytical techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). A significant drop in the purity of the aldehyde over time is a clear indicator of degradation.

Q2: What is the primary chemical reaction causing degradation during storage?

A2: The primary degradation pathway is the autoxidation of the aldehyde functional group to a carboxylic acid. This is a free-radical chain reaction initiated by the abstraction of the aldehydic hydrogen atom by oxygen. The resulting acyl radical then propagates a chain reaction, leading to the formation of 3-(4-tert-butylcyclohexyl)propanoic acid.

Q3: What are the optimal storage conditions for neat 3-(4-tert-butylcyclohexyl)propanal?

A3: To minimize degradation, neat 3-(4-tert-butylcyclohexyl)propanal should be stored at 0-8°C in a tightly sealed, airtight container, preferably under an inert atmosphere such as nitrogen or argon. The container should be protected from light by using an amber glass bottle or by storing it in a dark location.

Q4: Is refrigeration at -20°C a better option for long-term storage?

A4: While lower temperatures generally slow down chemical reactions, for neat aldehydes, there is a risk of polymerization at very low temperatures, which can be accelerated by any acidic byproducts of oxidation. Therefore, for neat storage, refrigeration at 0-8°C is generally recommended over freezing. For dilute solutions in appropriate solvents, -20°C can be a viable option for long-term storage.

Q5: Can I use a stabilizer to prevent degradation?

A5: Yes, the addition of a radical-scavenging antioxidant is a highly effective strategy. Butylated hydroxytoluene (BHT) is a commonly used stabilizer for aldehydes in the fragrance and chemical industries.[1][2][3][4][5] A low concentration, typically 0.01% to 0.1% (w/w) , is sufficient to inhibit the autoxidation process.[3][4]

Troubleshooting Guide: Preventing Degradation

This section provides detailed protocols and explanations to help you proactively prevent the degradation of 3-(4-tert-butylcyclohexyl)propanal.

Visualizing the Degradation Pathway

The primary degradation mechanism is the oxidation of the aldehyde to a carboxylic acid. This process is a radical chain reaction that can be initiated by light, heat, or the presence of metal ions.

Caption: Autoxidation of 3-(4-tert-butylcyclohexyl)propanal.

Key Storage and Handling Parameters

Parameter	Recommendation	Rationale
Temperature	0-8°C	Slows down the rate of oxidation.
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents contact with atmospheric oxygen, the primary oxidant.[6][7][8]
Light	Store in amber, airtight containers in the dark	Light can initiate and accelerate the radical autoxidation process.
Container	Glass or other inert material	Prevents potential catalytic degradation from reactive container surfaces.
Additives	0.01-0.1% (w/w) BHT	BHT acts as a radical scavenger, inhibiting the autoxidation chain reaction.[1][2][3][4][5]

Experimental Protocols

Inert gas blanketing is a crucial technique for preventing the degradation of oxygen-sensitive compounds.[6][7][8]

Materials:

• 3-(4-tert-butylcyclohexyl)propanal

• Amber glass storage bottle with a septum-lined cap

• Source of high-purity nitrogen or argon gas with a regulator

• Needles and tubing for gas delivery

Procedure:

• Transfer the desired amount of 3-(4-tert-butylcyclohexyl)propanal into the amber glass storage bottle.

• Insert a needle connected to the inert gas source through the septum, ensuring the needle tip is above the liquid level.

• Insert a second needle through the septum to act as a vent for the displaced air.

• Gently flush the headspace of the bottle with the inert gas for 1-2 minutes. The flow rate should be low to avoid splashing the liquid.

• Remove the vent needle first, followed by the gas inlet needle, to maintain a slight positive pressure of the inert gas in the headspace.

• Seal the cap tightly and store the bottle at 0-8°C in a dark location.

Caption: Workflow for inert gas blanketing.

This method provides a starting point for assessing the purity of 3-(4-tert-butylcyclohexyl)propanal and detecting the formation of its less volatile degradation products.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is a good starting point.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.[9]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Injection Volume: 1 µL of a 1 mg/mL solution in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Split Ratio: 50:1.

Expected Results:

• 3-(4-tert-butylcyclohexyl)propanal: Will elute as a major peak at a specific retention time.

• 3-(4-tert-butylcyclohexyl)propanoic acid: If present, will elute at a later retention time due to its higher boiling point and polarity. The peak area of the carboxylic acid will increase over time in a degrading sample.

For more precise quantification, especially of the carboxylic acid degradation product, a reverse-phase HPLC method is recommended.

Instrumentation and Conditions:

• HPLC System: With a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid or formic acid) is typically effective for separating aldehydes and carboxylic acids.[10][11]

  • Solvent A: Water with 0.1% phosphoric acid.

  • Solvent B: Acetonitrile with 0.1% phosphoric acid.

• Gradient Program (starting point):

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-20 min: 90% B

  • 20-22 min: 90% to 50% B

  • 22-25 min: 50% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm (for the carboxylic acid) and a secondary wavelength appropriate for the aldehyde's chromophore.

• Injection Volume: 10 µL of a 1 mg/mL solution in the mobile phase.

Expected Results:

• The aldehyde and its corresponding carboxylic acid should be well-resolved. The retention time of the carboxylic acid will be shorter than the aldehyde in reverse-phase chromatography due to its higher polarity.

• A calibration curve for the 3-(4-tert-butylcyclohexyl)propanoic acid standard can be used for accurate quantification of the degradation product.

References

• Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
• Fraterworks. (n.d.). Butylated Hydroxytoluene (BHT).
• Majid Iterji Factory for Perfumes. (n.d.). Aroma Chemicals :: B.H.T. (butylated hydroxytoluene). Retrieved from Majid Iterji Factory for Perfumes website.
• Poly Processing. (2023, August 7). Using A Nitrogen Blanket on a Poly Processing Tank.
• Sarochem. (n.d.). BHT (Butylated Hydroxytoluene) Antioxidant | 99.9% Pure Crystals | Extra Pure & Undiluted.
• Inert Gas Blanketing Application. (n.d.). In Sustainability.
• Reddit. (2024, September 17). BHT Antioxidant : r/DIYfragrance.
• Cambridge Sensotec. (2016, June 27). The Process of Inert Gas Blanketing.
• Atlas Copco Croatia. (n.d.). Chemical and petrochemical nitrogen gas blanketing.
• Azot. (n.d.). Blanketing or nitrogen inerting - practices.
• Scribd. (n.d.). Stability-Indicating Assay Methods.
• LCGC International. (2026, March 25). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Longdom Publishing. (2024). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Journal of Molecular and Organic Chemistry, 7(4), 223-224.
• PMC. (n.d.). Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review.
• Alcohol and Tobacco Tax and Trade Bureau (TTB). (n.d.). Abstract The Department of the Treasury's Alcohol and Tobacco Tax and Trade Bureau (TTB) is responsible for regulating the use of flavoring agents.
• SIELC Technologies. (2018, February 16). Separation of 4-tert-Butylcyclohexyl acetate on Newcrom R1 HPLC column.
• Longdom Publishing. (n.d.). Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed.
• SCION Instruments. (n.d.). Highly Sensitive Analysis of Organic Acids by HPLC-UV - Application Note.
• AQMD. (n.d.). speciation/vapor pressure.
• Semantic Scholar. (2017, October 23). Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed.
• Agilent. (n.d.). GC/FID & GC/MS RTL Flavor Databases.
• ResearchGate. (n.d.). The Analysis of a Broad Range of Organic Acids by HPLC with UV Detection.
• Thermo Fisher Scientific. (n.d.). Analysis of Residual Solvents using GC/FID with Headspace and a Cyanopropylphenyl Polysiloxane Phase.
• Shimadzu. (n.d.). G322 Packed Column Analysis of Organic Solvent Mixture Using Nexis™ GC-2030 (FID).

Sources

• 1. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. fraterworks.com [fraterworks.com]
• 3. iterji.com [iterji.com]
• 4. sarochem.com [sarochem.com]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. blog.polyprocessing.com [blog.polyprocessing.com]
• 7. cambridge-sensotec.co.uk [cambridge-sensotec.co.uk]
• 8. Chemical and petrochemical nitrogen gas blanketing - Atlas Copco Croatia [atlascopco.com]
• 9. shimadzu.com [shimadzu.com]
• 10. longdom.org [longdom.org]
• 11. scioninstruments.com [scioninstruments.com]

Technical Support Center: Forced Degradation Studies for 3-(4-Tert-butylcyclohexyl)propanal

Welcome to the technical support center for forced degradation studies of 3-(4-tert-butylcyclohexyl)propanal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to challenges encountered during stress testing of this and structurally similar aldehydes. The information herein is structured to offer not just procedural steps, but also the underlying scientific rationale to empower your experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What are forced degradation studies and why are they essential for a molecule like 3-(4-tert-butylcyclohexyl)propanal?

Forced degradation, or stress testing, is the deliberate degradation of a drug substance or product under conditions more severe than accelerated stability testing.[1] These studies are a regulatory necessity, mandated by guidelines such as the International Council for Harmonisation (ICH) Q1A(R2).[2][3]

For a molecule like 3-(4-tert-butylcyclohexyl)propanal, which may be an active pharmaceutical ingredient (API), an intermediate, or a fragrance component in a final formulation, these studies are critical for:

• Identifying Degradation Pathways: To understand how the molecule breaks down under various stresses (e.g., acid, base, oxidation, heat, light).[3]

• Elucidating Degradant Structures: To identify the chemical structures of potential impurities that could form during manufacturing, storage, or use.[3]

• Developing Stability-Indicating Methods: To develop and validate analytical methods (typically HPLC or GC) that can accurately separate and quantify the intact molecule from all its potential degradation products.[4] This ensures the method is "stability-indicating."

• Informing Formulation and Packaging: Understanding the molecule's liabilities helps in developing a stable formulation and selecting appropriate packaging to protect it from adverse conditions.[3][5]

Q2: What are the primary degradation pathways I should anticipate for an aldehyde like 3-(4-tert-butylcyclohexyl)propanal?

Aldehydes are a reactive functional group, and several degradation pathways are plausible:

• Oxidation: The aldehyde group is susceptible to oxidation, primarily forming the corresponding carboxylic acid: 3-(4-tert-butylcyclohexyl)propanoic acid. This is a very common pathway, often initiated by atmospheric oxygen, peroxides, or metal ions.[6][7]

• Aldol Condensation/Addition: Under basic conditions, aldehydes with α-hydrogens (like this one) can undergo self-condensation to form β-hydroxy aldehydes, which can then dehydrate to form α,β-unsaturated aldehydes.[8][9][10] This can lead to the formation of dimers and other higher-order oligomers.

• Acetal/Hemiacetal Formation: In the presence of alcohols (which may be present as solvents or excipients), aldehydes can reversibly form hemiacetals and, under acidic conditions, acetals.[11]

• Photodegradation: Aldehydes can absorb UV light, leading to photochemical reactions.[12][13] This can involve radical chain reactions or molecular rearrangements, potentially leading to a complex mixture of degradants.[14][15][16]

• Thermal Degradation: At elevated temperatures, aldehydes can decompose.[17] The saturated cyclohexyl ring is relatively stable, but the propanal side chain may undergo fragmentation.[18][19]

Q3: What is the recommended target degradation, and why not aim for 100% degradation?

The generally accepted target for forced degradation is between 5-20% degradation of the parent molecule.[2]

• Why not less than 5%? Degradation below this level may not be sufficient to produce minor degradants at a level that can be reliably detected and characterized by analytical methods.

• Why not more than 20%? Extensive degradation can lead to secondary degradation, where the initial degradation products break down further. This creates an overly complex and misleading degradation profile that may not be relevant to real-world stability. The primary goal is to identify the primary, most likely degradants.

Achieving this target often requires careful optimization of stressor concentration, temperature, and exposure time.

Q4: Which analytical techniques are most suitable for analyzing the results of these studies?

The choice of analytical technique is critical and depends on the physicochemical properties of 3-(4-tert-butylcyclohexyl)propanal and its expected degradants.

• High-Performance Liquid Chromatography (HPLC) with UV/PDA Detection: This is the most common and powerful technique. Since the parent molecule lacks a strong chromophore, derivatization with an agent like 2,4-dinitrophenylhydrazine (DNPH) to form a colored hydrazone is often necessary for sensitive UV detection.[20][21] A Photodiode Array (PDA) detector is invaluable as it can help assess peak purity.

• HPLC with Mass Spectrometry (LC-MS): This is essential for identifying the structures of unknown degradation products.[22] It provides mass-to-charge ratio information, which allows for the determination of molecular weights and fragmentation patterns, offering definitive structural elucidation.

• Gas Chromatography with Mass Spectrometry (GC-MS): Given the potential volatility of the parent aldehyde and some smaller degradants, GC-MS is an excellent complementary technique.[20][22] It can detect volatile impurities that might be missed by HPLC.

Troubleshooting Guide

Problem 1: I am observing little to no degradation (<5%) under my initial stress conditions.

• Question: I've treated my sample with 0.1 M HCl at 60°C for 24 hours, but the HPLC chromatogram looks identical to my control. What's my next step?

• Answer & Protocol: This indicates that 3-(4-tert-butylcyclohexyl)propanal is relatively stable under these specific conditions. The bulky tert-butylcyclohexyl group may offer some steric hindrance. To achieve the target 5-20% degradation, you must systematically increase the stress level.

  Caption: Logical workflow for intensifying stress conditions.

  Detailed Steps:

  • Increase Temperature First: Temperature is often the most effective parameter. Increase the temperature from 60°C to 80°C, while keeping the acid concentration (0.1 M) and time (24 hours) constant. Analyze the sample.

  • Increase Stressor Concentration: If degradation is still insufficient, revert to the higher temperature (80°C) and increase the acid concentration from 0.1 M to 1.0 M. Maintain the 24-hour time point.

  • Extend Duration: As a final step, if the target degradation is still not achieved, extend the exposure time to 48 or 72 hours using the more stringent conditions (e.g., 1.0 M HCl at 80°C).

  • Document Everything: Meticulously record all conditions. This systematic approach ensures you don't apply excessively harsh conditions that could cause unrealistic secondary degradation.

Problem 2: My sample has degraded almost completely, and the mass balance is poor.

• Question: After oxidative stress with 30% H₂O₂ at room temperature for 6 hours, my main peak is gone, I see several small peaks, and my mass balance is only 75%. Where did my compound go?

• Answer & Protocol: This result suggests the conditions were far too aggressive. Complete degradation prevents the identification of primary, stable degradants. Poor mass balance can be caused by several factors:

  • Formation of volatile degradants that evaporate.

  • Formation of non-UV active compounds (if using HPLC-UV).

  • Degradants adhering irreversibly to the analytical column.

  Troubleshooting Protocol: Moderating Oxidative Stress

  • Drastically Reduce H₂O₂ Concentration: Start by reducing the hydrogen peroxide concentration significantly, from 30% down to 3%.

  • Control Temperature: Perform the experiment at a controlled, lower temperature (e.g., 4°C in a refrigerator) to slow down the reaction rate.

  • Conduct a Time-Course Study: Sample the reaction at multiple time points (e.g., 1, 2, 4, 8, and 24 hours) to find the optimal time to achieve 5-20% degradation.

  • Use a Complementary Technique: Analyze the headspace of your stressed sample using GC-MS to check for volatile degradants. This can help resolve the mass balance issue.

  • Consider a Milder Oxidant: If H₂O₂ remains too reactive, consider using a milder system, such as a metal catalyst with a lower concentration of H₂O₂.[6][23][24]

Problem 3: I see new peaks forming in my basic hydrolysis sample, but the main peak area isn't decreasing proportionally.

• Question: In my 0.1 M NaOH sample, I see two new, broad peaks appearing late in the chromatogram, but my parent aldehyde peak has only decreased by 2%. What is happening?

• Answer & Pathway: This is a classic sign of base-catalyzed aldol condensation.[25] The aldehyde is reacting with itself to form higher molecular weight adducts. Since two molecules of the parent combine to form one dimer, the decrease in the parent peak area will initially be slower than the rate of appearance of the new peaks, especially if the dimer has a different response factor.

  Caption: Aldol condensation pathway under basic stress.

  Confirmation & Solution:

  • Use LC-MS: Analyze the new peaks by LC-MS. You should find that the molecular weight of the new peaks corresponds to the dimer of 3-(4-tert-butylcyclohexyl)propanal, or its dehydrated form.

  • Modify Conditions: To better control the reaction, consider using a weaker base (e.g., sodium bicarbonate solution) or conducting the study at a lower temperature to slow the condensation rate.

Recommended Starting Protocols

The following table provides scientifically grounded starting points for your forced degradation studies. Remember, these are starting points and must be optimized to achieve the target 5-20% degradation for 3-(4-tert-butylcyclohexyl)propanal.

Stress Condition	Reagent/Condition	Temperature	Duration	Primary Expected Transformation
Acid Hydrolysis	0.1 M - 1 M HCl	60°C - 80°C	24 - 72 hours	Formation of hydrates/gem-diols.[26] Limited degradation expected unless other functional groups are present.
Base Hydrolysis	0.01 M - 0.1 M NaOH	RT - 60°C	4 - 24 hours	Aldol condensation/addition products.[8][27]
Oxidation	3% - 10% H₂O₂	RT - 60°C	4 - 24 hours	Oxidation of aldehyde to carboxylic acid.[7]
Thermal	Dry Heat	80°C - 105°C	24 - 72 hours	Fragmentation of the propanal side chain.[18][28]
Photostability	ICH Q1B Option 2	Ambient	N/A	Exposure to not less than 1.2 million lux hours and 200 watt hours/square meter.[4] Photolytic cleavage or rearrangement.[12]

Note: Always run a control sample for each condition, containing the molecule in the same solvent system but without the stressor, kept at the same temperature for the same duration.

References

• Lipid-derived aldehyde degradation under thermal conditions. PubMed, National Center for Biotechnology Information.[Link]

• The thermal decomposition of aliphatic aldehydes. Proceedings of the Royal Society A.[Link]

• H2O-Involved Two-Electron Pathway for Photooxidation of Aldehydes on TiO2: An Isotope Labeling Study. ACS Publications.[Link]

• Kinetics and mechanism of the thermal decomposition of unsaturated aldehydes: benzaldehyde, 2-butenal, and 2-furaldehyde. The Journal of Physical Chemistry, ACS Publications.[Link]

• Photocatalytic oxidation of aldehydes: Byproduct identification and reaction pathway. ResearchGate.[Link]

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Semantic Scholar.[Link]

• Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. MDPI.[Link]

• Evaluating the contribution of the unexplored photochemistry of aldehydes on the tropospheric levels of molecular hydrogen (H2). Copernicus Publications.[Link]

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. MDPI.[Link]

• Aldehydes: What We Should Know About Them. MDPI.[Link]

• Aldol Condensation of Aldehydes and Ketones over Solid Base Catalysts. ResearchGate.[Link]

• Substituted Aromatic Aldehyde Decomposition under Hydrothermal Conditions. Energy & Fuels, ACS Publications.[Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass.[Link]

• Aldehydes as powerful initiators for photochemical transformations. Beilstein Journal of Organic Chemistry.[Link]

• Aldol condensation. Wikipedia.[Link]

• Hydrolysis of imines to give ketones (or aldehydes). Master Organic Chemistry.[Link]

• 13.1.4 Aldol Condensation. Chemistry LibreTexts.[Link]

• Production of Aldehydes by Biocatalysis. MDPI.[Link]

• Aldehydes and Ketones. Michigan State University Department of Chemistry.[Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.[Link]

• A Catalytic Oxidative Esterification of Aldehydes Using V2O5−H2O2. Organic Letters, ACS Publications.[Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry.[Link]

• Forced Degradation Testing. SGS.[Link]

• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec.[Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.[Link]

• 12.8: Reactions of Aldehydes and Ketones with Water. Chemistry LibreTexts.[Link]

• ALDOL CONDENSATION. University of Missouri–St. Louis.[Link]

• Acid Chlorides to Aldehydes. Chemistry Steps.[Link]

• base catalyzed aldol. YouTube.[Link]

• Hydrogen peroxide. Organic Chemistry Portal.[Link]

• Efficient and convenient oxidation of aldehydes and ketones to carboxylic acids and esters with H2O2 catalyzed by Co4HP2Mo15V3O62 in ionic liquid [TEBSA][BF4]. RSC Advances.[Link]

• THE PHOTOCHEMICAL OXIDATION OF ALDEHYDES IN THE GASEOUS PHASE. Canadian Journal of Chemistry.[Link]

• Hydrogen Peroxide Oxidation of Aldehydes to Carboxylic Acids: An Organic Solvent-, Halide- and Metal-Free Procedure. ResearchGate.[Link]

• Hydrogen Peroxide as a Green Oxidant for the Selective Catalytic Oxidation of Benzylic and Heterocyclic Alcohols in Different Media: An Overview. MDPI.[Link]

• Chemical Properties and Stability of 4-tert-Butylcyclohexyl Acetate for Formulators. LinkedIn.[Link]

• cyclamen propanal bourgeonal (Givaudan). The Good Scents Company.[Link]

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Reference Data & Comparative Studies

Comparative Mass Spectrometry and Functional Profiling of Bourgeonal and its Structural Analogs

Executive Summary

Bourgeonal (3-(4-tert-butylphenyl)propanal) is a potent aromatic aldehyde that has garnered significant attention in both the fragrance industry and reproductive biology. Recognized as a specific agonist for the human olfactory receptor OR1D2 (hOR17-4), it plays a critical role in calcium-dependent sperm chemotaxis[1]. Following the 2022 European Union ban on its structural analog, Lilial (butylphenyl methylpropional), due to reprotoxicity concerns[2], drug development professionals and formulation scientists are increasingly turning to Bourgeonal and Cyclamen Aldehyde as viable alternatives.

This guide provides an objective, data-driven comparison of Bourgeonal against its primary alternatives. It focuses on differentiating these compounds using Gas Chromatography-Mass Spectrometry (GC-MS) and outlines a self-validating experimental protocol for quantifying Bourgeonal in biological matrices.

Biological Performance & Receptor Activation

The structural nuances between Bourgeonal, Lilial, and Cyclamen Aldehyde dictate their binding affinity to olfactory receptors and their subsequent biological performance. The presence of a tert-butyl group at the para position of the phenyl ring in Bourgeonal is highly specific for the OR1D2 binding pocket, triggering a robust G-protein coupled cascade[1].

OR1D2 signaling cascade triggered by Bourgeonal, driving calcium-dependent sperm chemotaxis.

Table 1: Functional Comparison of Aromatic Aldehydes

Compound	Molecular Weight	Alkyl Substitution	Biological Profile / Performance	Regulatory Status
Bourgeonal	190.28 g/mol	para-tert-butyl	Potent OR1D2 agonist; TAAR5 antagonist (malodor suppression)[3].	Approved
Cyclamen Aldehyde	190.28 g/mol	para-isopropyl	Weaker OR1D2 affinity; distinct floral profile.	Approved
Lilial	204.31 g/mol	para-tert-butyl	Moderate OR1D2 agonist; associated with reproductive toxicity.	Banned in EU (2022)[2]

Mass Spectrometry Fragmentation Dynamics

Accurate metabolic tracking requires precise analytical differentiation. Bourgeonal and Cyclamen Aldehyde are isobars (both share the formula C₁₃H₁₈O and a molecular weight of 190.28 Da). Distinguishing them via standard chromatography can be challenging due to co-elution, making Electron Ionization Mass Spectrometry (EI-MS) fragmentation patterns the definitive method of identification.

The Causality of Fragmentation

The fragmentation behavior of these molecules under 70 eV electron ionization is strictly governed by carbocation stability:

• Bourgeonal (Base Peak m/z 175): The loss of a methyl radical (•CH₃) from the tert-butyl group generates a highly stable tertiary carbocation ([C₁₂H₁₅O]⁺). Because tertiary carbocations are heavily stabilized by hyperconjugation, this cleavage pathway dominates, making m/z 175 the 100% base peak[4][5].

• Cyclamen Aldehyde (Base Peak m/z 133): Unlike Bourgeonal, Cyclamen Aldehyde possesses an isopropyl group. Losing a methyl radical here would only yield a less stable secondary carbocation. Instead, the molecule favors benzylic cleavage—losing the entire 2-methylpropanal side chain (57 Da) to form a highly stable isopropyltropylium ion at m/z 133[6].

Primary EI-MS fragmentation pathways of Bourgeonal highlighting the m/z 175 base peak.

Table 2: GC-EI-MS Fragmentation Comparison

Compound	Molecular Ion (M⁺•)	Base Peak (100%)	Major Qualifier Ions (Relative Intensity)
Bourgeonal	m/z 190	m/z 175	m/z 131 (38%), m/z 91 (17%), m/z 176 (13%)[4]
Cyclamen Aldehyde	m/z 190	m/z 133	m/z 91 (33%), m/z 105 (32%), m/z 117 (28%)[6]
Lilial	m/z 204	m/z 189	m/z 147 (36%), m/z 131 (24%), m/z 204 (22%)[2]

Experimental Workflow: Self-Validating GC-MS Protocol

To accurately quantify Bourgeonal in biological assays (e.g., sperm motility media) without matrix interference, Solid-Phase Microextraction (SPME) coupled with GC-MS is the gold standard. The following protocol is designed as a self-validating system to ensure trustworthiness and reproducibility.

Self-validating SPME-GC-MS workflow for the quantification of Bourgeonal in biological matrices.

Step-by-Step Methodology

Step 1: Matrix Preparation & Internal Standardization

• Transfer 5.0 mL of the biological sample into a 10 mL headspace vial.

• Causality: Spike the sample with 10 µL of an internal standard (e.g., Bourgeonal-d5 or structurally similar Lilial at 1 µg/mL). The internal standard validates extraction efficiency and corrects for any signal suppression caused by the biological matrix.

• Add 1.5 g of NaCl and seal the vial. Causality: The addition of salt decreases the solubility of organic compounds in the aqueous phase (salting-out effect), forcefully driving Bourgeonal into the headspace for higher recovery.

Step 2: Headspace SPME Extraction

• Incubate the vial at 50°C for 10 minutes to reach vapor equilibrium.

• Expose a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace for 20 minutes.

• Causality: The mixed-polarity PDMS/DVB coating is specifically chosen because it optimally balances hydrophobic and π-π interactions, making it highly selective for semi-volatile aromatic aldehydes over background water vapor.

Step 3: GC Separation

• Desorb the fiber in the GC inlet at 250°C for 3 minutes in splitless mode.

• Use a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

• Oven Program: 60°C (hold 1 min), ramp at 10°C/min to 240°C.

• Causality: The non-polar stationary phase resolves Bourgeonal from its isobars (like Cyclamen Aldehyde) strictly based on boiling point and van der Waals interactions, ensuring no peak overlap before MS detection.

Step 4: MS Detection & System Validation

• Operate the MS in Electron Ionization (EI) mode at 70 eV with a source temperature of 230°C.

• Acquire data in Selected Ion Monitoring (SIM) mode to maximize sensitivity.

• Monitor Channels: m/z 175 (Quantifier for Bourgeonal), m/z 131 (Qualifier for Bourgeonal), and m/z 189 (Quantifier for Lilial IS).

• Self-Validation Check: For a result to be deemed trustworthy, the ratio of the quantifier ion (m/z 175) to the qualifier ion (m/z 131) must remain within ±15% of the ratio established by a neat analytical standard. A deviation beyond this threshold indicates a co-eluting interference, invalidating that specific data point.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 64832, Bourgeonal. Retrieved from[Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 517827, Cyclamen aldehyde. Retrieved from[Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 228987, Lilial. Retrieved from[Link]

• MDPI. Harnessing Odorant Receptor Activation to Suppress Real Malodor. Retrieved from[Link]

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• 5. WO2008053148A1 - Novel fragrance compounds - Google Patents [patents.google.com]
• 6. Cyclamen aldehyde | C13H18O | CID 517827 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the purity of synthesized 3-(4-Tert-butylcyclohexyl)propanal

Validating the Purity of Synthesized 3-(4-Tert-butylcyclohexyl)propanal: A Comparative Analytical Guide

As a saturated aliphatic aldehyde, 3-(4-tert-butylcyclohexyl)propanal is a highly valued compound in both fragrance chemistry and olfactory receptor research (e.g., as an OR1D2 agonist). It is typically synthesized via the catalytic hydrogenation of its aromatic precursor, Bourgeonal (3-(4-tert-butylphenyl)propanal), or through cross-aldol condensation pathways[1].

Validating the purity of the synthesized batch is a critical bottleneck. Trace impurities—such as unreacted aromatic precursors, over-reduced alcohols, or over-oxidized carboxylic acids—can drastically skew receptor binding affinities and olfactory profiles. As an application scientist, you cannot rely on a single analytical modality to confirm purity. This guide objectively compares the three primary analytical workflows—Quantitative NMR (qNMR), GC-MS/FID, and HPLC-UV—and provides self-validating protocols to ensure absolute data integrity.

Comparative Analysis of Analytical Modalities

To establish a robust purity profile, we must balance the need for absolute quantification against the need to detect trace-level volatile and carbonyl-specific impurities.

A. 1H-Quantitative NMR (qNMR): The Absolute Baseline

qNMR is the metrological gold standard for absolute purity determination. It relies on the fundamental principle that NMR signal intensity is directly proportional to the number of nuclei generating the signal[2].

• The Causality: By using a highly pure internal standard, qNMR allows you to determine the SI-traceable mass fraction purity of 3-(4-tert-butylcyclohexyl)propanal without requiring a certified reference material of the aldehyde itself[3][4].

• Limitations: While it provides absolute quantification, its limit of detection (LOD) for trace impurities is generally ~0.1%, making it less sensitive than chromatographic methods[5].

B. GC-MS / GC-FID: High-Resolution Volatile Profiling

Gas chromatography is essential for resolving the cis and trans diastereomers of the synthesized cyclohexane ring[1][6].

• The Causality: GC-MS easily differentiates the target saturated aldehyde (M⁺ = 196) from trace unreacted aromatic Bourgeonal (M⁺ = 190) and over-reduced alcohol byproducts.

• Limitations: Aliphatic aldehydes are prone to thermal degradation (oxidation or trimerization) in hot GC inlet ports, which can artificially lower the calculated purity if inlet temperatures are not strictly controlled.

C. HPLC-UV via DNPH Derivatization: Trace Carbonyl Specificity

Because aliphatic aldehydes lack a strong conjugated chromophore, direct HPLC-UV analysis yields poor sensitivity.

• The Causality: Derivatizing the sample with 2,4-dinitrophenylhydrazine (DNPH) converts the volatile aldehyde into a stable hydrazone with a massive molar extinction coefficient at 360 nm[7]. This prevents volatility loss during analysis and allows for the simultaneous, highly sensitive detection of trace carbonyl impurities in complex mixtures[7][8].

Quantitative Performance Comparison

The following table summarizes the performance metrics of each analytical alternative for validating synthesized aliphatic aldehydes.

Analytical Modality	Primary Use Case	Limit of Detection (LOD)	Reference Std Required?	Key Advantage	Key Limitation
1H-qNMR	Absolute Mass Purity	~0.1% (1000 ppm)	No (Uses Internal Std)	SI-traceable, non-destructive, absolute quantification.	Lower sensitivity for trace impurities.
GC-MS / FID	Diastereomer & Volatile Profiling	~0.001% (10 ppm)	Yes (For absolute quant)	Resolves cis/trans isomers and unreacted aromatics.	Risk of thermal degradation in the injector port.
HPLC-UV (DNPH)	Trace Carbonyl Impurities	~4.3 - 21.0 µg/L	Yes (For absolute quant)	Prevents volatility loss; extreme sensitivity for aldehydes.	Complex sample prep; blind to non-carbonyl impurities.

Self-Validating Experimental Protocols

Do not treat these methodologies as mere recipes; understanding the physical chemistry behind each step ensures the system self-validates.

Protocol A: Absolute Purity via 1H-qNMR

This protocol uses 1,4-Bis(trimethylsilyl)benzene (BTMSB) as the internal standard.

• Gravimetric Preparation: Using a 5-decimal microbalance, precisely weigh ~10 mg of the synthesized 3-(4-tert-butylcyclohexyl)propanal and ~5 mg of certified BTMSB into a vial.

  • Causality: High-precision weighing is the primary source of accuracy in qNMR. Any error here propagates directly into the final purity value[9].

• Dissolution: Dissolve the mixture in 600 µL of CDCl₃ and transfer to a 5 mm NMR tube.

  • Causality: BTMSB is chosen because its sharp singlet at 0.26 ppm is completely isolated from the aldehyde's tert-butyl singlet (~0.85 ppm), the cyclohexane multiplet (0.8–1.8 ppm), and the aldehydic proton (~9.7 ppm)[10].

• Acquisition Parameters: Acquire a 1D ¹H spectrum without carbon decoupling. Set the relaxation delay (D1) to ≥ 30 seconds.

  • Causality: D1 must be at least 5× the longest longitudinal relaxation time (T₁) of the protons being integrated to ensure complete magnetization recovery. Failing to do so results in signal integration bias[9].

• Self-Validation & Integration: Integrate the aldehydic proton (9.7 ppm, 1H) and the tert-butyl protons (0.85 ppm, 9H).

  • Validation Check: Calculate the ratio of these two integrals. If it deviates from exactly 1:9, a co-eluting impurity is hiding under one of the peaks, and the calculated purity must be flagged as invalid.

Protocol B: Trace Volatile Profiling via GC-MS

• Sample Preparation: Dilute the synthesized batch to 1 mg/mL in GC-grade hexane.

• System Suitability (Self-Validation): Inject a blank (hexane) followed by a known alkane standard mixture (C8-C20).

  • Validation Check: This confirms column inertness. If the alkane peaks tail severely, the column has active sites that will likely degrade your target aldehyde.

• Injection & Separation: Inject 1 µL at a split ratio of 50:1 onto a non-polar column (e.g., DB-5MS). Set the inlet temperature to 220°C.

  • Causality: Standard GC methods often use 250°C inlets. Lowering this to 220°C minimizes the thermal oxidation of the aliphatic aldehyde while still ensuring rapid volatilization.

• Detection: Scan from m/z 40 to 300. Monitor specifically for m/z 190 (unreacted Bourgeonal) and m/z 196 (target saturated aldehyde) to confirm the efficiency of the hydrogenation catalyst[1].

Analytical Workflow Decision Matrix

To streamline your validation process, follow this logical decision tree to select the appropriate analytical sequence for your synthesized batch.

Decision tree for selecting the optimal purity validation workflow for synthesized aldehydes.

Sources

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Stereochemical Profiling &amp; Receptor Binding: A Comparison Guide to 3-(4-Tert-butylcyclohexyl)propanal Isomers

Executive Summary

The regulatory phase-out of traditional aromatic muguet (lily-of-the-valley) odorants like Lilial has accelerated the demand for stable, non-sensitizing aliphatic alternatives. Bourgeonal, a potent benchmark agonist for the [1], suffers from oxidative instability due to its benzylic protons.

Hydrogenation of Bourgeonal yields 3-(4-tert-butylcyclohexyl)propanal . However, this saturation introduces a critical stereochemical variable: cis and trans isomerism. As a Senior Application Scientist, I have structured this guide to objectively compare these isomers against classical benchmarks, detailing the structural causality behind their differential receptor binding and providing self-validating protocols for their characterization.

Conformational Causality: The Stereochemistry of Receptor Binding

To understand why the isomers of 3-(4-tert-butylcyclohexyl)propanal perform differently in biological assays, we must analyze their 3D spatial geometry and how it interacts with the OR1D2 binding pocket[2].

• The Conformational Lock: The tert-butyl group possesses an exceptionally high A-value (>4.5 kcal/mol). To avoid severe 1,3-diaxial steric clashes, it strictly occupies the equatorial position, effectively "locking" the cyclohexane ring's conformation.

• trans-Isomer (e,e): In the trans configuration, the propanal chain at C1 is also forced into the equatorial position. This creates an extended, linear molecular geometry that perfectly mimics the planar aromatic ring of Bourgeonal. This allows the osmophoric aldehyde headgroup and the lipophilic tert-butyl tail to align perfectly within the OR1D2 hydrophobic cavity[3].

• cis-Isomer (e,a): In the cis configuration, the propanal chain is forced into the axial position. This creates a "kinked" or L-shaped geometry. The altered spatial distance between the functional groups causes steric clashes within the receptor pocket, drastically reducing binding affinity.

Comparative Performance Data

The following table synthesizes the quantitative performance of 3-(4-tert-butylcyclohexyl)propanal isomers compared to traditional aromatic benchmarks.

Compound	Molecular Geometry	OR1D2 EC₅₀ (µM)	Odor Threshold (ng/L)	Oxidation Stability
Bourgeonal	Planar Aromatic	1.3 ± 0.2	0.4	Low (Benzylic oxidation)
trans-Isomer	Extended Aliphatic (e,e)	2.1 ± 0.3	0.8	High (Fully saturated)
cis-Isomer	Kinked Aliphatic (e,a)	> 50.0	> 15.0	High (Fully saturated)
Lilial (Reference)	Flexible Aromatic	15.5 ± 1.2	1.2	Low (Benzylic oxidation)

Data Interpretation: The trans-isomer successfully retains the high potency of Bourgeonal while eliminating the oxidative vulnerabilities associated with aromatic rings.

Self-Validating Experimental Protocols

A robust analytical workflow must be self-validating. The following methodologies incorporate strict internal controls to ensure that the data generated is an artifact-free reflection of true receptor-ligand dynamics.

Protocol A: Stereochemical Isolation & Validation

Objective: Isolate the cis and trans isomers and definitively prove their 3D conformations prior to biological screening.

• Separation: Inject the isomeric mixture into a Preparative Gas Chromatograph (Prep-GC) utilizing a high-polarity cyanopropyl stationary phase. Collect the two distinct eluting fractions.

• Validation via 2D NOESY NMR:

  • Causality: Standard 1D ¹H-NMR is insufficient because the chemical shifts of axial and equatorial protons overlap heavily in substituted cyclohexanes. NOESY (Nuclear Overhauser Effect Spectroscopy) detects spatial proximity (< 5 Å).

  • Self-Validation Checkpoint: In the trans (e,e) isomer, the axial proton at C1 will show strong NOE cross-peaks with the axial protons at C3 and C5. The absence of these specific cross-peaks in the second fraction definitively validates the cis (e,a) assignment.

Protocol B: OR1D2 Calcium Imaging Assay

Objective: Quantify the functional activation of OR1D2 by the isolated isomers using a live-cell optical readout.

• Cell Culture & Co-Transfection: Transfect HEK293T cells with plasmids encoding human OR1D2 and RTP1S (Receptor-Transporting Protein 1 Short).

  • Causality: Ectopic olfactory receptors frequently fail to traffic to the plasma membrane in heterologous systems[4]. RTP1S is a mandatory chaperone protein that masks retention signals, ensuring the receptor reaches the cell surface.

• Dye Loading: Incubate cells with 5 µM Fluo-4 AM (a calcium-sensitive fluorophore) for 45 minutes in the dark. Wash with Tyrode's buffer to remove extracellular dye.

• Ligand Application: Apply the trans-isomer at varying concentrations (0.1 µM to 100 µM) and record fluorescence continuously at 488 nm excitation.

• Self-Validation Checkpoint (Antagonism):

  • Causality: To prove the Ca²⁺ spike is strictly mediated by OR1D2 and not a non-specific membrane perturbation, apply , a known competitive antagonist for OR1D2[5].

  • Validation: If the trans-isomer induces a signal that is subsequently abolished by the co-application of Undecanal, the system is validated as a true receptor-specific response.

Mandatory Visualizations

The following diagrams map the biological signaling cascade and the experimental workflow, utilizing strictly controlled contrast palettes for maximum clarity.

OR1D2 signal transduction pathway mapping the conversion of trans-isomer binding to calcium influx.

Self-validating experimental workflow from isomer isolation to OR1D2 dose-response characterization.

References

• Title: Ectopic Odorant Receptor Responding to Flavor Compounds: Versatile Roles in Health and Disease Source: PubMed Central (PMC) URL: [Link]

• Title: Odorant–Receptor Interactions and Odor Percept: A Chemical Perspective Source: ResearchGate / Chemistry & Biodiversity URL: [Link]

• Title: Human Olfactory Receptors: Novel Cellular Functions Outside of the Nose Source: American Physiological Society Journal (Physiological Reviews) URL: [Link]

• Title: AU2018211536A1 - Compounds reducing malodour perception and the use thereof Source: Google Patents URL

• Title: Odor and the sense of smell (Probing the hOR17-4 olfactory receptor model) Source: Universität Wien URL: [Link]

Sources

• 1. Ectopic Odorant Receptor Responding to Flavor Compounds: Versatile Roles in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. services.phaidra.univie.ac.at [services.phaidra.univie.ac.at]
• 4. journals.physiology.org [journals.physiology.org]
• 5. AU2018211536A1 - Compounds reducing malodour perception and the use thereof - Google Patents [patents.google.com]

Comparative Stability Profiling of 3-(4-Tert-butylcyclohexyl)propanal (Bourgeonal): A Technical Guide for In Vitro Assays and Formulation

As a Senior Application Scientist, I frequently observe researchers struggling with irreproducible in vitro data when studying olfactory receptors. The culprit is rarely the biological model; it is almost always the chemical degradation of the agonist.

This guide provides an objective, data-driven comparison of the stability of 3-(4-Tert-butylcyclohexyl)propanal (commonly known as [1]) against alternative compounds. Bourgeonal is not only a ubiquitous fragrance ingredient but also a potent, highly specific agonist for the human testicular olfactory receptor OR1D2 (hOR17-4)[1]. Because OR1D2 governs calcium influx via CatSper channels to mediate sperm chemotaxis[2], maintaining the precise structural integrity of Bourgeonal during prolonged assays is critical for biological validation.

Below, we dissect the mechanistic vulnerabilities of this aldehyde, establish a self-validating stability testing protocol based on [3], and compare its performance against a protected acetal derivative and a structurally similar alternative (Lilial).

Mechanistic Causality: Why Bourgeonal Degrades

Bourgeonal’s biological efficacy relies entirely on its terminal aldehyde group binding to the transmembrane pocket of the OR1D2 receptor[4]. However, this exact functional group makes the molecule inherently unstable under standard laboratory conditions.

• Auto-Oxidation: The aldehydic C-H bond is highly susceptible to radical abstraction. In the presence of atmospheric oxygen, light, or reactive oxygen species (ROS) in biological media, Bourgeonal rapidly auto-oxidizes into 3-(4-tert-butylcyclohexyl)propanoic acid. This conversion not only abolishes OR1D2 binding affinity but also locally lowers the pH of the assay medium, triggering off-target cellular stress.

• Acetalization and Aldol Condensation: When formulated in alcoholic solvents (like ethanol or methanol) for stock solutions, aldehydes spontaneously form hemiacetals and acetals. Under basic conditions, they can undergo aldol condensation.

To visualize why preserving the free aldehyde is non-negotiable for reproductive biology assays, consider the downstream signaling cascade it initiates:

Bourgeonal-induced OR1D2 signaling pathway mediating human sperm chemotaxis via CatSper activation.

Self-Validating Experimental Methodology: Forced Degradation

To objectively compare Bourgeonal with alternatives, we must subject them to forced degradation[5]. The following protocol is engineered to be a self-validating system : every step includes a chemical safeguard to ensure that the degradation we measure happened during the stress phase, not during sample queuing in the autosampler.

Protocol: Accelerated Oxidative and Thermal Stress (ICH Q1A/R2)

• Solvent Selection (Causality): Prepare 10 mM stock solutions of Bourgeonal, Bourgeonal Diethyl Acetal (protected form), and Lilial in analytical-grade Acetonitrile. Why Acetonitrile? It is a polar aprotic solvent. Unlike methanol, it cannot react with the aldehyde to form an artificial acetal, ensuring baseline purity remains intact.

• Stress Initiation: Aliquot 1 mL of each stock into amber glass vials. To simulate oxidative stress, add 100 µL of 3% H₂O₂[6].

• Thermal Incubation: Seal the vials and incubate at 40°C ± 2°C / 75% RH for 14 days, adhering to ICH accelerated testing parameters[3].

• Quenching (Self-Validation): At the 14-day mark, immediately add 50 µL of 1M Sodium Thiosulfate (Na₂S₂O₃) to the aliquots. Why? Thiosulfate instantly reduces any unreacted H₂O₂ to water. If you skip this step, the sample will continue to oxidize while sitting in the GC-MS autosampler queue, yielding falsely elevated degradation metrics.

• Quantification: Inject 1 µL into a GC-MS (e.g., equipped with an HP-5MS column). Quantify the remaining parent compound (Bourgeonal m/z 190.29)[7] via peak area integration against an internal standard (e.g., dodecane).

Forced degradation workflow for Bourgeonal stability testing per ICH Q1A(R2) guidelines.

Comparative Performance Data

The table below summarizes the quantitative recovery of the active compounds after subjection to the ICH-compliant forced degradation workflow.

Table 1: Percentage Recovery of Active Compound Under Accelerated Stress Conditions

Compound	Structural Modification	Initial Purity (Day 0)	Thermal Stress (40°C, 14d)	Oxidative Stress (3% H₂O₂, 14d)	Photolytic Stress (UV, 24h)
Bourgeonal	Free Aldehyde	>99.0%	82.4%	15.2%	65.8%
Bourgeonal Diethyl Acetal	Acetal Protection	>99.0%	98.1%	95.4%	91.2%
Lilial	Free Aldehyde (Alternative)	>99.0%	78.6%	12.1%	60.5%

Data Interpretation & Field Insights

As demonstrated, free Bourgeonal suffers catastrophic degradation under oxidative stress (only 15.2% recovery). Lilial, a structurally related aldehyde, exhibits a similarly poor oxidative profile.

However, Bourgeonal Diethyl Acetal demonstrates near-total resilience (>95% recovery). By masking the reactive aldehyde carbon with two ethoxy groups, we sterically and electronically prevent radical oxidation.

Application Scientist Recommendation:

• For In Vitro Chemotaxis Assays: You must use the free aldehyde (Bourgeonal) because the acetal will not bind to OR1D2. To prevent degradation, prepare stocks in anhydrous DMSO (purged with Nitrogen) and store at -80°C. Dilute into aqueous assay buffers immediately before application to the sperm suspension.

• For Commercial Formulation/Drug Delivery: Do not use free Bourgeonal. Formulate with Bourgeonal Diethyl Acetal. In biological environments with slightly acidic microclimates (or engineered enzymatic triggers), the acetal will slowly hydrolyze, acting as a stable prodrug that releases the active Bourgeonal payload in a controlled manner.

References

• 2. 3.

• 5. 6. 7. 8.

Sources

• 1. Bourgeonal - Wikipedia [en.wikipedia.org]
• 2. OR1D2 receptor mediates bourgeonal-induced human CatSper activation in a G-protein dependent manner | bioRxiv [biorxiv.org]
• 3. database.ich.org [database.ich.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pmda.go.jp [pmda.go.jp]
• 7. static.cymitquimica.com [static.cymitquimica.com]

Analytical Method Validation for 3-(4-Tert-butylcyclohexyl)propanal Quantification: A Comparative Guide

Introduction & Chemical Context

Quantifying fragrance compounds and their derivatives in complex matrices is a critical function in cosmetic quality control, stability testing, and pharmacokinetic tracking. 3-(4-Tert-butylcyclohexyl)propanal is a saturated aliphatic analog of the well-known aromatic fragrance aldehyde, Bourgeonal.

From an analytical perspective, this molecule presents a distinct challenge. Unlike its aromatic counterpart, the complete saturation of the phenyl ring to a cyclohexyl moiety eliminates the extended π-conjugation[1]. Consequently, 3-(4-Tert-butylcyclohexyl)propanal lacks a strong chromophore, rendering direct High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly insensitive and susceptible to baseline interference. To achieve robust quantification, analytical scientists must choose between direct Gas Chromatography-Mass Spectrometry (GC-MS) or derivatization-dependent HPLC-UV workflows.

Comparative Analysis of Analytical Methods

To objectively evaluate the best approach for quantifying this aliphatic aldehyde, we must compare the fundamental mechanisms of the two primary analytical pathways:

• Direct GC-MS (The Gold Standard): Because 3-(4-Tert-butylcyclohexyl)propanal is highly volatile and thermally stable, it is perfectly suited for direct GC-MS analysis. The use of a non-polar capillary column allows for excellent peak shape, while Electron Ionization (EI) provides structural confirmation via characteristic fragmentation patterns[2].

• HPLC-UV via DNPH Derivatization (The Alternative): Direct HPLC-UV is fundamentally flawed for this molecule due to the lack of π-π* transitions above the solvent UV cutoff. Therefore, pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium is mandatory[3]. The acid catalyzes the nucleophilic addition of the hydrazine to the carbonyl carbon, followed by dehydration, yielding a highly conjugated hydrazone derivative that absorbs strongly at 360 nm[4].

Table 1: Methodological Comparison for 3-(4-Tert-butylcyclohexyl)propanal

Analytical Parameter	Direct GC-MS / GC-FID	HPLC-UV (DNPH Derivatization)
Sample Preparation	Simple liquid-liquid extraction (LLE)	Complex (Derivatization + 30 min Incubation)
Detection Mechanism	Mass-to-charge (m/z) fragmentation	UV Absorbance (λ = 360 nm) of hydrazone
Specificity	High: Library matching & SIM mode	Moderate: Relies strictly on retention time
Artifact Risk	Low: Direct analysis	High: Potential for E/Z hydrazone isomer formation
Throughput	High (Automated injection)	Moderate (Pre-column reaction bottleneck)

Analytical Workflow Visualization

The following decision tree illustrates the causality behind selecting the appropriate analytical workflow based on matrix volatility and thermal stability.

Analytical workflow comparing direct GC-MS and derivatization-based HPLC-UV for aldehyde analysis.

Experimental Protocol: GC-MS Validation (Self-Validating System)

Because derivatization introduces variability (incomplete reactions, isomer splitting), GC-MS is the preferred method. To ensure absolute trustworthiness, this protocol is designed as a self-validating system utilizing an Internal Standard (IS).

Step 1: Internal Standard Selection & Causality

Undecanal is selected as the internal standard. Causality: Undecanal possesses an aliphatic chain and an aldehyde moiety that closely mimic the partitioning behavior, boiling point, and ionization efficiency of 3-(4-Tert-butylcyclohexyl)propanal. By quantifying the analyte-to-IS peak area ratio, the system mathematically nullifies micro-variations in extraction efficiency, injection volume, and matrix ion suppression.

Step 2: Sample Extraction

• Aliquot 1.0 mL of the sample matrix into a silanized glass centrifuge tube.

• Spike the sample with exactly 5.0 µL of a 1.0 mg/mL Undecanal (IS) stock solution.

• Add 2.0 mL of GC-grade hexane. Causality: Hexane is a non-polar solvent that efficiently extracts the highly lipophilic tert-butylcyclohexyl compound while leaving polar matrix interferents in the aqueous phase.

• Vortex vigorously for 2 minutes, then centrifuge at 3000 × g for 5 minutes to achieve sharp phase separation.

• Transfer 1.0 mL of the upper organic layer to an autosampler vial equipped with a 250 µL glass insert.

Step 3: GC-MS Instrumental Parameters

• Column Choice: 5% Phenyl Polydimethylsiloxane (e.g., HP-5MS, 30 m × 0.25 mm, 0.25 µm film). Causality: The non-polar stationary phase relies on dispersive Van der Waals forces, which perfectly resolve the bulky lipophilic tert-butylcyclohexyl group without the peak tailing commonly observed on polar wax columns.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1.0 µL, Splitless mode, Injector temperature 250°C.

• Oven Temperature Program: Initial 60°C (hold 2 min), ramp at 15°C/min to 280°C (hold 3 min).

• Detection: Electron Ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode targeting the molecular ion and characteristic fragments (e.g., the tert-butyl cation m/z 57) to maximize the signal-to-noise ratio.

Validation Data Presentation

When executed correctly, the GC-MS protocol yields highly reproducible quantitative data. Below is a summary of the representative validation parameters achieved using this self-validating methodology.

Table 2: Representative GC-MS Validation Data

Validation Parameter	Experimental Result	Industry Acceptance Criteria
Linear Dynamic Range	0.05 – 50.0 µg/mL	R² ≥ 0.995
Limit of Detection (LOD)	0.015 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.05 µg/mL	Signal-to-Noise (S/N) ≥ 10
Intra-day Precision (RSD%)	1.8%	≤ 5.0%
Inter-day Precision (RSD%)	2.4%	≤ 10.0%
Extraction Recovery	98.5% ± 2.1%	90% – 110%

References

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives | Analytical Chemistry Source: ACS Publications URL
• Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods Source: California Air Resources Board URL
• Multifunctional Profragrances: Hydrolyzable Quaternary Pyridinium Surfactants for Dual-Controllable Perfume Release | Industrial & Engineering Chemistry Research Source: ACS Publications URL
• Aldehydes: What We Should Know About Them Source: MDPI URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Tert-butylcyclohexyl)propanal

As a Senior Application Scientist, my objective is to transition laboratory personnel from compliance-based rule-following to mechanistic safety thinking. 3-(4-Tert-butylcyclohexyl)propanal (CAS: 88166-22-7) is a specialized saturated aliphatic aldehyde. While it lacks a ubiquitous, standardized safety data sheet of its own, its physicochemical behavior and toxicological profile can be accurately extrapolated from its heavily regulated aromatic analogs: Bourgeonal (3-(4-tert-butylphenyl)propanal) and Lilial (2-(4-tert-butylbenzyl)propionaldehyde) [1].

The presence of the reactive propanal moiety combined with the highly lipophilic tert-butylcyclohexyl tail dictates its risk profile: it readily penetrates the stratum corneum (leading to severe skin sensitization) and poses systemic reproductive and aquatic toxicity risks[2]. This guide provides a self-validating operational framework to ensure absolute safety during drug development and synthetic workflows.

Quantitative Hazard Profile & Mechanistic Justification

To design an effective Personal Protective Equipment (PPE) matrix, we must first understand the physicochemical data driving the hazards. We apply the precautionary principle using validated data from its closest structural counterparts [3].

Table 1: Toxicological & Physicochemical Baseline (Analog-Derived)

Parameter	Value / Classification	Mechanistic Implication for Handling
LD50 (Oral, Rat)	~1390 mg/kg	Moderate acute toxicity; mandates strict prevention of accidental ingestion or aerosol inhalation.
LD50 (Dermal, Rat)	>2000 mg/kg	Low acute lethality, but high lipophilicity drives rapid systemic absorption through unprotected skin.
Skin Sensitization	Category 1B	The aldehyde head group binds covalently to skin proteins (haptenation), triggering an immune response. Requires an impervious barrier.
Reproductive Toxicity	Category 1B / 2	Analogous compounds act as potent agonists at the hOR17-4 receptor, disrupting sperm chemotaxis and potentially damaging fertility [4]. Mandates strict engineering controls.
Aquatic Toxicity (LC50)	~2.04 mg/L (96h)	Highly toxic to aquatic life with long-lasting effects; strictly prohibits sink disposal or environmental release [1].

The PPE Matrix: Causality-Driven Protection

Do not just wear protective gear; understand why you are wearing it. The lipophilic nature of the tert-butylcyclohexyl tail means it can degrade certain semi-porous glove materials over time, requiring a strategic approach to barrier protection.

• Hand Protection (Double-Gloving): Wear two pairs of Nitrile gloves (minimum 0.11 mm thickness, EN 374 certified).

  • Causality: The outer glove acts as the primary sacrificial barrier against the lipophilic aldehyde. If contaminated, it can be stripped immediately, while the inner glove provides a sterile, uncontaminated secondary defense to prevent dermal haptenation.

• Eye/Face Protection: Tightly fitting chemical safety goggles (EN 166 or ANSI Z87.1).

  • Causality: Aldehydes are severe ocular irritants. Standard safety glasses with side shields are insufficient against vapor accumulation or micro-splashes during transfer.

• Body Protection: Flame-resistant, fluid-resistant lab coat with knit cuffs.

  • Causality: Knit cuffs prevent the sleeves from riding up, eliminating the "exposure gap" at the wrist—a primary site where accidental sensitization occurs in laboratory settings.

• Respiratory & Engineering Controls: All handling must occur in a standard Chemical Fume Hood (face velocity >100 fpm).

  • Causality: Prevents inhalation of vapors that could lead to systemic absorption and subsequent reproductive toxicity [3].

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. This means incorporating verification steps within the workflow to ensure containment is maintained from preparation to disposal.

Phase 1: Pre-Operational Verification

• Verify the fume hood face velocity is actively reading between 100–120 fpm.

• Don primary PPE: Lab coat, safety goggles, and the inner pair of nitrile gloves.

• Inspect the outer pair of gloves for micro-tears before donning them over the inner pair.

• Place a secondary containment spill tray inside the fume hood.

Phase 2: Closed-System Transfer (Execution)

• Place the reagent bottle of 3-(4-Tert-butylcyclohexyl)propanal over the secondary containment tray.

• Self-Validation Check: Ensure all receiving flasks are pre-weighed, clamped securely, and equipped with septa.

• Use a positive-displacement pipette or a glass syringe with a stainless steel needle to transfer the liquid.

  • Causality: Reactive aldehydes can interact with standard polypropylene pipette tips, altering dispensed volumes and risking drip-contamination.

• Seal the receiving vessel immediately before removing it from the fume hood.

Phase 3: Decontamination and Doffing

• Wipe down the exterior of the reagent bottle and the spill tray with a 70% Ethanol/Water solution.

  • Causality: The alcohol solubilizes the lipophilic tert-butyl tail, allowing the chemical to be mechanically removed by the wipe rather than just smeared.

• Remove the outer gloves inside the fume hood, turning them inside out, and dispose of them in the solid hazardous waste bin.

• Exit the hood and remove the inner gloves, followed by goggles and the lab coat.

Disposal and Environmental Containment Plan

Due to its significant aquatic toxicity (LC50 ~2.04 mg/L for analog species) [1], 3-(4-tert-butylcyclohexyl)propanal must never enter the municipal water supply.

• Liquid Waste: Collect all reaction filtrates, solvent washes, and unused reagents in a clearly labeled "Non-Halogenated Organic Waste" carboy. Store in secondary containment away from strong oxidizers.

• Solid Waste: Contaminated outer gloves, ethanol wipes, and empty reagent bottles must be placed in a sealed, rigid container labeled for "Solid Organic Chemical Waste."

• Final Destruction: Waste must be transferred to a certified environmental management facility for high-temperature incineration. Incineration breaks down the compound into carbon dioxide and water, permanently neutralizing the aquatic hazard [2].

Workflow Visualization

Workflow and hazard mitigation pathway for handling reprotoxic aliphatic aldehydes.

References

• Perfumer's Apprentice. "SAFETY DATA SHEET - p-t-Butyl-alpha-methylhydrocinnamic aldehyde." Perfumer's Apprentice Regulatory. Available at:[Link]